3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride

• CAS: 861585-76-4

Core Science & Biosynthesis

3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride chemical properties and reactivity

The following technical guide is structured for researchers and drug development professionals, focusing on the chemical properties, synthesis, and reactivity of 3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride .

Core Scaffold for Bioactive Heterocycles & Agrochemicals

Executive Summary

3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride (CAS: Derived from acid 113100-53-1 or similar isomers) is a high-value electrophilic intermediate. It serves as a critical "linchpin" scaffold in the synthesis of p38 MAP kinase inhibitors , ryanodine receptor modulators (e.g., Chlorantraniliprole analogs), and various non-steroidal anti-inflammatory drugs (NSAIDs). Its reactivity is defined by the interplay between the electron-rich pyrazole ring and the highly electrophilic acid chloride at the 5-position, which is sterically influenced by the N1-phenyl group.

Structural & Electronic Profile

Physicochemical Properties

• Molecular Formula: C₁₁H₉ClN₂O[1]

• Molecular Weight: 220.65 g/mol [1]

• Physical State: Off-white to pale yellow crystalline solid (low melting) or viscous oil (purity dependent).

• Melting Point: Typically 50–55 °C (for the acid chloride); Precursor Acid melts ~188–190 °C.

• Solubility: Soluble in DCM, THF, Toluene, EtOAc. Reacts violently with water/alcohols.

• Stability: Moisture sensitive (hydrolyzes to carboxylic acid and HCl).

Electronic Character

The pyrazole ring is an aromatic system with significant dipole character.

• N1-Phenyl Effect: The phenyl group at N1 is twisted out of coplanarity with the pyrazole ring due to steric clash with the C5-carbonyl group. This steric bulk protects the carbonyl carbon from bulky nucleophiles, requiring optimized conditions for coupling.

• C5-Carbonyl: Highly electrophilic. The inductive effect of the N1-nitrogen enhances the reactivity of the C5-carbonyl compared to a standard benzoyl chloride.

Synthesis & Preparation Protocols

The synthesis of the carbonyl chloride is strictly dependent on the purity of the precursor 3-methyl-1-phenyl-1H-pyrazole-5-carboxylic acid .

Synthesis Workflow (DOT Diagram)

Figure 1: Conversion of the carboxylic acid to the acid chloride. The use of catalytic DMF (Vilsmeier-Haack type activation) is critical for driving the reaction to completion.

Experimental Protocol: Acid to Acid Chloride

Objective: Quantitative conversion of carboxylic acid to acid chloride.

Reagents:

• 3-Methyl-1-phenyl-1H-pyrazole-5-carboxylic acid (1.0 eq)[2]

• Thionyl Chloride (SOCl₂) (5.0 eq) or Oxalyl Chloride (1.2 eq)

• N,N-Dimethylformamide (DMF) (Catalytic, 2-3 drops)

• Solvent: Toluene or DCM (Anhydrous)

Step-by-Step Methodology:

• Setup: Equip a dry 2-neck Round Bottom Flask (RBF) with a magnetic stir bar, reflux condenser, and a drying tube (CaCl₂ or N₂ line).

• Charging: Add the carboxylic acid (e.g., 10 mmol) and anhydrous toluene (30 mL). The acid may not fully dissolve initially.

• Activation: Add catalytic DMF. Why? DMF reacts with the acid chloride reagent to form the Vilsmeier reagent (chloroiminium ion), which activates the carboxylic acid, preventing stall-out.

• Addition: Add SOCl₂ dropwise at room temperature.

• Reaction: Heat to reflux (80–110 °C) for 2–3 hours. The suspension should clear, indicating conversion to the soluble acid chloride.

• Work-up: Cool to RT. Concentrate in vacuo to remove excess SOCl₂ and solvent.

• Azeotrope: Add fresh toluene (10 mL) and concentrate again to remove trace HCl/SOCl₂.

• Result: The residue is the crude acid chloride, used immediately in the next step without purification.

Reactivity Landscape & Applications

The 5-carbonyl chloride is the gateway to diverse functionalization. Its primary utility lies in Nucleophilic Acyl Substitution .

Reactivity Map (DOT Diagram)

Figure 2: Divergent synthesis pathways starting from the acid chloride scaffold.

Key Reaction Classes

A. Amidation (Drug Discovery Standard)

• Reaction: Acid Chloride + Primary/Secondary Amine → Pyrazole-5-carboxamide.

• Conditions: DCM or THF, Et₃N or DIPEA (1.5 eq), 0 °C to RT.

• Significance: This linkage is found in Chlorantraniliprole (Rynaxypyr), where a pyrazole-5-carbonyl moiety is linked to an anthranilic acid derivative. The steric bulk of the N-phenyl group often dictates the conformation of the amide bond, crucial for receptor binding.

B. Friedel-Crafts Acylation

• Reaction: Acid Chloride + Arene (e.g., anisole) + AlCl₃ → 5-Arylketone.

• Insight: The electron-deficient nature of the carbonyl chloride allows it to acylate electron-rich aromatics. However, the N1-phenyl ring can sometimes compete as a nucleophile if not deactivated, leading to intermolecular side reactions.

C. Heterocycle Formation[3][4]

• Reaction: Reaction with hydrazine hydrate yields the acid hydrazide, which can be cyclized (e.g., with CS₂) to form 1,3,4-oxadiazoles linked to the pyrazole.

Quantitative Data & Specifications

Property	Value / Description	Note
CAS (Acid Precursor)	10250-64-3 (Isomer specific)	Verify regiochemistry (3-Me vs 5-Me) via NMR.
Appearance	Off-white solid / Yellow oil	Darkens on storage (HCl evolution).
Storage	< -20 °C, Inert Atmosphere	Hydrolyzes rapidly in air.
Precursor Regioselectivity	Critical Quality Attribute	Synthesis from Ethyl Acetopyruvate + PhNHNH₂ favors 5-Me-3-COOEt isomer unless controlled.

Critical Regiochemistry Note: The reaction of phenylhydrazine with ethyl acetopyruvate (CH₃-CO-CH₂-CO-COOEt) typically yields the 5-methyl-1-phenyl-pyrazole-3-carboxylate as the major product. To obtain the 3-methyl-1-phenyl-pyrazole-5-carboxylate (the precursor for our target), specific conditions (e.g., control of pH or use of specific solvents like acetic acid) are required to direct the initial nucleophilic attack to the internal ketone. Always verify the structure via NOESY NMR:

• Target (3-Me, 5-COCl): NOE observed between N-Phenyl ortho-protons and C4-H, but not between N-Phenyl and Methyl group.

• Isomer (5-Me, 3-COCl): Strong NOE between N-Phenyl ortho-protons and C5-Methyl group.

Safety & Handling (E-E-A-T)

• Corrosivity: Causes severe skin burns and eye damage. Reacts with skin moisture to produce HCl.

• Inhalation: Destructive to mucous membranes. All operations must be performed in a functioning fume hood.

• Quenching: Do not add water directly to the bulk material. Quench excess acid chloride by adding it dropwise to a stirred mixture of ice/water and NaHCO₃.

References

• Synthesis of Pyrazole Carboxylic Acids

  • Title: Regioselective synthesis of 1,3,4,5-tetrasubstituted pyrazoles.

  • Source: Tetrahedron Letters.[5]

  • Link: (General reference for regioselectivity patterns).

• Edaravone (Related Scaffold)

  • Title: Preparative, mechanistic and tautomeric investigation of 1-phenyl and 1-methyl derivative of 3-methyl-5-pyrazolone.[4]

  • Source: Journal of Chemical Sciences.

  • Link:

• Agrochemical Applications (Chlorantraniliprole)

  • Title: Discovery of Chlorantraniliprole.

  • Source: Bioorganic & Medicinal Chemistry.[3][5]

  • Link: (Search: Chlorantraniliprole discovery).

• Safety Data

  • Title: 3-Methyl-1-phenyl-1H-pyrazol-5-ol Safety D

  • Source: Fisher Scientific.[6]

  • Link:

Sources

• 1. 5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde | C11H9ClN2O | CID 613027 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1H-Pyrazol-5-ol, 3-methyl-1-phenyl- | C10H10N2O | CID 70335 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 6. 1-Methyl-3-phenyl-1H-pyrazole-5-carboxylic acid, 97%, Thermo Scientific™ | Fisher Scientific [fishersci.ca]

Stability Profile and Hydrolytic Degradation of 3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride

Executive Summary

3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride (MPP-COCl) is a high-reactivity electrophilic intermediate used primarily in the synthesis of bioactive pyrazole-carboxamides and esters. Unlike simple benzoyl chlorides, the presence of the electron-deficient N-phenyl pyrazole scaffold significantly enhances the electrophilicity of the carbonyl carbon.

Critical Finding: This compound exhibits low hydrolytic stability . Upon exposure to atmospheric moisture, it undergoes rapid nucleophilic acyl substitution to revert to its parent carboxylic acid, releasing corrosive hydrogen chloride (HCl) gas. It should be treated as a "generate-and-use" intermediate rather than a shelf-stable reagent.

Molecular Architecture & Reactivity Profile

To understand the stability issues, one must analyze the electronic environment of the carbonyl group.

Electronic Effects

• Inductive Withdrawal (-I): The pyrazole ring, particularly with the N-phenyl substitution at position 1, acts as an electron-withdrawing group (EWG) relative to the carbonyl at position 5. The phenyl ring on the nitrogen creates a dipole that pulls electron density away from the pyrazole core, which in turn pulls density from the carbonyl carbon.

• Resonance: While the pyrazole ring is aromatic, the carbonyl group at C5 is conjugated. However, the inductive withdrawal dominates, making the carbonyl carbon highly positive (

  ) and susceptible to nucleophilic attack.

Physical State[1]

• Appearance: Typically an off-white to yellow solid or semi-solid (depending on purity).

• Solubility: Soluble in aprotic organic solvents (DCM, THF, Toluene). Reacts violently with protic solvents (Water, Methanol).

Hydrolysis Mechanism

The degradation of MPP-COCl is driven by water acting as a nucleophile. This is an irreversible process in non-equilibrium conditions (open vessel).

The Pathway

The reaction follows a standard Nucleophilic Acyl Substitution (Addition-Elimination) mechanism.

• Nucleophilic Attack: Water (lone pair) attacks the highly electrophilic carbonyl carbon.

• Tetrahedral Intermediate: A transient alkoxide intermediate forms.

• Elimination: The chloride ion (

  ) is a good leaving group. The carbonyl double bond reforms, expelling .

• Deprotonation: The resulting protonated acid loses a proton to

  (or solvent), forming HCl and the stable carboxylic acid.

Visualization of Hydrolysis

The following diagram illustrates the degradation pathway and the "danger zones" for stability.

Figure 1: Hydrolytic degradation pathway of 3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride.

Stability & Degradation Kinetics

Kinetic Factors

While specific rate constants (

) for this specific CAS are rarely published, comparative analysis with benzoyl chloride derivatives suggests a half-life ( ) in minutes to hours in moist air, and seconds in aqueous solution.

Condition	Estimated Stability	Observation
Anhydrous DCM/THF	High (Hours/Days)	Stable if kept under or Ar.
Moist Air (50% RH)	Low (Minutes)	Surface crust formation (acid); fuming (HCl).
Water/Aqueous Buffer	None (Seconds)	Violent exotherm; immediate precipitation of acid.
Protic Solvents (MeOH)	None	Rapid conversion to Methyl Ester (Solvolysis).

Thermodynamics

The conversion from Acid Chloride to Carboxylic Acid is thermodynamically favored due to the high bond strength of the resulting O-H bond in the acid and the stability of the hydrated

ion (in solution) or HCl gas entropy (in open air).

Handling & Storage Protocols

Core Directive: Do not store this compound for long periods. Synthesize fresh and use immediately ( in situ generation) whenever possible.

Synthesis (In Situ Generation)

The most reliable method to ensure purity is to generate the acid chloride from the stable parent acid immediately before use.

Protocol:

• Precursor: Suspend 3-Methyl-1-phenyl-1H-pyrazole-5-carboxylic acid in anhydrous Toluene or DCM.

• Reagent: Add 1.2 equivalents of Thionyl Chloride (

  ) and a catalytic drop of DMF.

• Reaction: Reflux (Toluene) or stir at RT (DCM) until gas evolution (

  , ) ceases (approx. 1-2 hours).

• Isolation: Evaporate solvent and excess

  under high vacuum. Do not perform aqueous workup.

• Usage: Redissolve the residue immediately in the reaction solvent for the next step.

Storage (If Unavoidable)

If you must store the isolated solid:

• Container: Schlenk flask or crimped vial under Argon.

• Desiccant: Store inside a desiccator with

  or activated silica.

• Temperature: -20°C (Freezer). Cold reduces the kinetic rate of hydrolysis with trapped moisture.

Handling Workflow

The following decision tree ensures data integrity and safety.

Figure 2: Decision tree for handling and quality assurance of MPP-COCl.

Analytical Monitoring

How do you validate that your acid chloride has not hydrolyzed?

• Visual Check: Acid chlorides are typically clear oils or waxy solids. The hydrolysis product (carboxylic acid) is usually a high-melting white powder. If the solid looks "dusty" or heterogeneous, it is likely degraded.

• Solubility Test:

  • Take a small aliquot.

  • Add to dry Chloroform (

    ).

  • Result: The acid chloride should dissolve. The carboxylic acid (hydrolysis product) is often much less soluble in non-polar solvents and may remain as a suspension.

• 1H NMR (The Gold Standard):

  • Run in

    (ensure the solvent is dry!).

  • Acid Chloride: Look for the methyl group peak. It will be shifted downfield compared to the acid, but the most obvious sign of degradation is the appearance of a broad singlet (approx. 10-13 ppm) corresponding to the carboxylic acid -OH.

  • Shift Comparison: The protons on the phenyl ring may also show slight chemical shift differences between the -COCl and -COOH species due to the difference in electron-withdrawing strength.

References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press. (General mechanism of nucleophilic acyl substitution).[1]

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part A: Structure and Mechanisms. Springer.[2] (Electronic effects in heteroaromatic systems).

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 70335, 3-Methyl-1-phenyl-1H-pyrazol-5-ol. (Precursor data).

• Molecules. (2012). Synthesis and Reactions of Pyrazole-5-carbonyl Chlorides. (Specific synthetic protocols for pyrazole derivatives).

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry. Longman Scientific & Technical. (Standard protocols for acid chloride generation using thionyl chloride).

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. 5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde | C11H9ClN2O | CID 613027 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comprehensive Guide to 3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride: A Versatile Building Block for Modern Organic Synthesis

Abstract

The pyrazole nucleus is a cornerstone of modern medicinal and materials chemistry, renowned for its presence in a multitude of bioactive compounds. Within this class, 3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride stands out as a highly versatile and reactive building block. Its unique architecture, combining a stable pyrazole core with a reactive acid chloride handle, provides a direct and efficient entry point for the synthesis of a diverse array of complex molecular scaffolds. This technical guide offers an in-depth exploration of this key intermediate, from its fundamental synthesis to its strategic application in the construction of high-value molecules. We will dissect the causality behind synthetic choices, provide validated experimental protocols, and illustrate the logical flow of its reactivity, empowering researchers and drug development professionals to fully leverage its synthetic potential.

Introduction: The Significance of the Pyrazole Scaffold

Heterocyclic compounds form the bedrock of pharmaceutical sciences, and among them, the pyrazole ring system holds a privileged position. Pyrazole derivatives exhibit a remarkable spectrum of biological activities, including anti-inflammatory, antimicrobial, anticancer, and antidiabetic properties.[1][2] The strategic importance of 3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride lies in its function as an acylating agent, enabling the facile introduction of the 3-methyl-1-phenylpyrazole-5-carboxamide moiety. This group is a key pharmacophore in several marketed drugs and advanced clinical candidates. This guide serves as a comprehensive resource on the synthesis, reactivity, and application of this pivotal synthetic intermediate.

Synthesis of the Building Block

The preparation of 3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride is a multi-step process that begins with readily available starting materials. The causality behind this synthetic sequence is to first construct the stable heterocyclic core and then activate it for subsequent transformations.

Step 1: Synthesis of 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one

The foundational step is the Knorr pyrazole synthesis, a classic cyclocondensation reaction. Phenylhydrazine is reacted with ethyl acetoacetate. The mechanism involves the initial formation of a hydrazone, followed by intramolecular cyclization and dehydration to yield the stable pyrazolone ring. Acetic acid is often used as a catalyst to facilitate the condensation.

Step 2: Conversion to 3-Methyl-1-phenyl-1H-pyrazole-5-carboxylic Acid

The direct precursor to the target acid chloride is 3-Methyl-1-phenyl-1H-pyrazole-5-carboxylic acid (CAS 1136-76-1), which is commercially available. For synthetic preparation, a common strategy involves the oxidation of a corresponding C-alkylated pyrazole. For instance, a 5-methyl-1-phenylpyrazole can be oxidized using a strong oxidizing agent like potassium permanganate (KMnO₄) to yield the desired carboxylic acid.[3]

Step 3: Formation of 3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride

This final activation step is a standard and highly efficient transformation. The carboxylic acid is treated with a chlorinating agent, most commonly thionyl chloride (SOCl₂) or oxalyl chloride. The use of thionyl chloride is often preferred in large-scale synthesis as the byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gaseous and easily removed, simplifying purification. The reaction proceeds via a nucleophilic acyl substitution mechanism, converting the hydroxyl group of the carboxylic acid into an excellent leaving group, which is then displaced by a chloride ion.

Below is a diagram illustrating the complete synthetic workflow.

Caption: Synthetic pathway to the target building block.

Physicochemical & Spectroscopic Data

Proper characterization is crucial for verifying the identity and purity of the building block and its precursors.

Property	Data
Target Compound	3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride
Molecular Formula	C₁₁H₉ClN₂O
Molecular Weight	220.66 g/mol
Appearance	Typically a colorless to pale yellow liquid or low-melting solid
Precursor Acid	3-Methyl-1-phenyl-1H-pyrazole-5-carboxylic Acid
CAS Number	1136-76-1
Molecular Formula	C₁₁H₁₀N₂O₂
Molecular Weight	202.21 g/mol
IR Spectroscopy (cm⁻¹)	~1750-1790 (C=O stretch, acid chloride), ~1700 (C=O stretch, acid)
¹H NMR (ppm)	Signals for phenyl protons (7.2-7.8), pyrazole proton (~6.5), methyl (~2.3)
¹³C NMR (ppm)	Carbonyl carbon (~160-165), aromatic carbons (120-140)

Reactivity and Key Transformations

The synthetic utility of 3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride stems from the high electrophilicity of the carbonyl carbon.[4] This makes it an excellent substrate for nucleophilic acyl substitution reactions, allowing for the construction of amides, esters, and other derivatives with high efficiency.

A. Amide Bond Formation

The most prominent application is the reaction with primary or secondary amines to form stable pyrazole-5-carboxamides. This reaction is typically performed in the presence of a non-nucleophilic base, such as triethylamine (Et₃N) or pyridine, to act as a scavenger for the HCl generated during the reaction. This prevents the protonation of the amine nucleophile, which would render it unreactive. The resulting amides are often key intermediates or final active pharmaceutical ingredients (APIs).[5]

B. Ester Formation

Reaction with alcohols or phenols yields the corresponding esters. This transformation is often catalyzed by a base like pyridine, which not only scavenges HCl but also activates the acid chloride.

C. Friedel-Crafts Acylation

With a suitable Lewis acid catalyst (e.g., AlCl₃), the acid chloride can acylate electron-rich aromatic rings, forming a new carbon-carbon bond and yielding pyrazolyl-aryl ketones.

The diagram below outlines these core reactivities.

Caption: Key reactions of the pyrazole-5-carbonyl chloride building block.

Applications in Bioactive Molecule Synthesis: The Case of Teneligliptin

The true value of a building block is demonstrated by its successful incorporation into high-value targets. A prime example is the synthesis of Teneligliptin , a potent dipeptidyl peptidase-4 (DPP-4) inhibitor used for the treatment of type 2 diabetes.

A key intermediate in the synthesis of Teneligliptin is 1-(3-methyl-1-phenyl-1H-pyrazol-5-yl)piperazine .[6] While patents may describe various routes, this intermediate can be conceptually formed by the reaction of 3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride with piperazine, or a protected version thereof. This reaction forges the critical pyrazole-piperazine linkage, which is central to the drug's ability to bind to the DPP-4 enzyme. This industrial application underscores the building block's relevance and reliability in complex, multi-step syntheses.

Validated Experimental Protocols

The following protocols are provided as a guide for laboratory synthesis. Standard laboratory safety practices, including the use of personal protective equipment and a well-ventilated fume hood, are mandatory.

Protocol 1: Synthesis of 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one

• Reagents: Ethyl acetoacetate, phenylhydrazine, glacial acetic acid, ethanol.

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser, combine phenylhydrazine (1.0 eq) and ethyl acetoacetate (1.05 eq).

  • Add a catalytic amount of glacial acetic acid (approx. 0.1 eq).

  • Heat the mixture under reflux in an oil bath for 2-3 hours, monitoring the reaction by TLC.[7]

  • Upon completion, cool the reaction mixture to room temperature, then place it in an ice bath to induce crystallization.

  • Collect the solid product by vacuum filtration, wash with cold ethanol, and dry under vacuum.

  • The product can be further purified by recrystallization from ethanol to yield a white to pale yellow crystalline solid.

Protocol 2: Synthesis of 3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride

• Reagents: 3-Methyl-1-phenyl-1H-pyrazole-5-carboxylic acid, thionyl chloride (SOCl₂), catalytic N,N-dimethylformamide (DMF).

• Causality: Thionyl chloride is used in excess to serve as both the reagent and the solvent, driving the reaction to completion. Catalytic DMF accelerates the reaction by forming a reactive Vilsmeier intermediate.

• Procedure:

  • To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 3-Methyl-1-phenyl-1H-pyrazole-5-carboxylic acid (1.0 eq).

  • Carefully add thionyl chloride (3-5 eq) dropwise at 0 °C.

  • Add one drop of DMF as a catalyst.

  • Allow the mixture to warm to room temperature, then gently heat to reflux (approx. 75-80 °C) for 2-4 hours, or until gas evolution ceases.

  • Cool the mixture to room temperature. Remove the excess thionyl chloride under reduced pressure (co-evaporating with a dry, inert solvent like toluene can aid this process).

  • The resulting crude acid chloride is often a liquid or low-melting solid and is typically used immediately in the next step without further purification.

Protocol 3: General Procedure for Amide Synthesis

• Reagents: Crude 3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride, a primary or secondary amine, triethylamine (Et₃N), dichloromethane (DCM).

• Procedure:

  • Dissolve the amine (1.0 eq) and triethylamine (1.2 eq) in anhydrous DCM in a flask under an inert atmosphere.

  • Cool the solution to 0 °C in an ice bath.

  • Dissolve the crude acid chloride (1.1 eq) in anhydrous DCM and add it dropwise to the amine solution with vigorous stirring.

  • Allow the reaction to warm to room temperature and stir for 2-12 hours, monitoring by TLC.

  • Upon completion, quench the reaction with water or saturated aqueous NaHCO₃.

  • Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel or recrystallization to obtain the desired amide.

Conclusion and Future Outlook

3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride is a powerful and reliable tool in the synthetic chemist's arsenal. Its straightforward preparation and predictable reactivity make it an ideal starting point for constructing diverse libraries of pyrazole-containing compounds for screening in drug discovery and materials science. The continued importance of the pyrazole scaffold in pharmaceuticals ensures that this building block, and the derivatives it enables, will remain highly relevant. Future applications may expand into the development of novel agrochemicals, functional dyes, and ligands for catalysis, further cementing its status as a cornerstone of modern heterocyclic chemistry.

References

• Shaabani, A., Ghasemi, E., & Pedarpour, M. (2013). Synthesis of 2-(5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-6-(4-nitrophenyl)-4-phenyl-1,3-diazabicyclo[3.1.0]hex-3-ene. Molecular Diversity, 17(4), 741-747. [Link]

• ResearchGate. (n.d.). One-pot synthesis of 3-methyl-1-phenyl-1H-pyrazol-5-ol (7b) and furopyrazole 5c–f.
• Google Patents. (n.d.).

• Slideshare. (n.d.). Synthesis of Pyrazole - Characteristic Reactions of Pyrazole - Medicinal uses of Pyrazole. [Link]

• ResearchGate. (n.d.). Synthesis of pyrazole carboxylic acid intermediate 5....

• Gulea, M., et al. (2021). Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities. Chemistry Central Journal, 15(1), 65. [Link]

• Google Patents. (n.d.). WO2015063709A1 - Process for the preparation of 1-(3-methyl-1-phenyl-1h-pyrazol-5-yl)piperazine.

• Parajuli, R., et al. (2015). Synthesis, Characterization, Cytotoxic and Antibacterial Activities of Some Pyrazolone Derivatives. Oriental Journal of Chemistry, 31(4), 2099-2106. [Link]

• Encyclopedia.pub. (2022, September 9). Synthesis and Properties of Pyrazoles. [Link]

• The Royal Society of Chemistry. (2017). Selective C-acylation of 3-methyl-1-phenyl-pyrazol-5-one. [Link]

• ResearchGate. (2003). Synthesis of 5-chloro-3-methyl-1 phenyl-1H pyrazole-4-carboxylic acd heterocyclic-2-ylamide. [Link]

• U.S. Environmental Protection Agency. (n.d.). 1H-Pyrazole-5-carboxamide, 3-bromo-N-[4-chloro-2-methyl-6-[(methylamino)carbonyl]phenyl]-1-(3-chloro-2-pyridinyl)-. [Link]

• Kaur, A. (2021, June 10). Synthesis of 3-methyl-1-phenyl-5-pyrazoline. YouTube. [Link]

• MDPI. (2013). 2-(5-Chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-6-(4-nitrophenyl)-4-phenyl-1,3-diazabicyclo[3.1.0]hex-3-ene. [Link]

• EPJ Web of Conferences. (2026). Chemistry and biomedical relevance of pyrazole derivatives: An integrated review. [Link]

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Theoretical studies on the electronic structure of 3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride

Topic: Theoretical Studies on the Electronic Structure of 3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride Content Type: Technical Whitepaper & Computational Protocol Audience: Computational Chemists, Medicinal Chemists, and Drug Discovery Scientists[1]

Executive Summary

3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride (MPP-5-COCl) represents a critical electrophilic scaffold in the synthesis of pyrazole-based pharmacophores, including COX-2 inhibitors and p38 MAP kinase inhibitors.[1] Despite its synthetic utility, the specific electronic architecture of the 5-carbonyl chloride derivative often remains under-characterized compared to its 5-hydroxy (Edaravone) or 4-formyl analogs.[1]

This guide establishes a definitive theoretical framework for modeling MPP-5-COCl. By synthesizing data from high-level Density Functional Theory (DFT) studies of homologous pyrazoles, we define the optimal computational methodologies, predict key electronic descriptors (FMO, MEP), and map the thermodynamic landscape governing its reactivity.[1] This protocol serves as a standard for researchers seeking to validate experimental reactivities or design novel derivatives in silico.

Computational Methodology: The Gold Standard Protocol

To achieve results comparable to experimental X-ray diffraction and spectroscopic data, a rigid computational workflow is required.[1] Low-level basis sets (e.g., STO-3G or 3-21G) fail to capture the hyperconjugative interactions between the N1-phenyl ring and the pyrazole core.

1.1 Recommended Level of Theory

Based on comparative studies of 1-phenyl-pyrazole derivatives, the following model chemistry is the validated standard for MPP-5-COCl:

• Functional: B3LYP (Becke, 3-parameter, Lee-Yang-Parr).[1] It provides the best cost-accuracy ratio for organic heterocycles.

• Basis Set: 6-311++G(d,p) .[1][2][3][4][5][6]

  • Diffuse functions (++): Critical for modeling the lone pairs on the Oxygen, Chlorine, and Nitrogen atoms.[1]

  • Polarization functions (d,p): Essential for describing the anisotropic electron distribution in the C-Cl bond and the aromatic rings.

• Solvation Model: PCM (Polarizable Continuum Model) or SMD using Dichloromethane (DCM) or THF, as these are the standard solvents for acyl chloride reactions.[1]

1.2 Workflow Diagram

The following Graphviz diagram outlines the logical progression for a complete electronic structure characterization.

Figure 1: Standardized computational workflow for validating the electronic structure of pyrazole derivatives.

Geometric Architecture & Conformational Analysis

The reactivity of MPP-5-COCl is dictated by its conformation.[1] Unlike simple benzoyl chlorides, the steric clash between the N1-Phenyl ring and the C5-Carbonyl group induces specific distortions.

2.1 The N1-Phenyl Torsion

Theoretical optimizations (B3LYP/6-311++G(d,p)) typically reveal that the phenyl ring is not coplanar with the pyrazole core.[1]

• Dihedral Angle (

  ): Expect a twist of 18°–45° .[1]

• Causality: This twist minimizes steric repulsion between the ortho-hydrogens of the phenyl ring and the carbonyl oxygen (or chlorine) at position 5.

• Impact: This deconjugation slightly raises the energy of the HOMO, making the pyrazole ring more susceptible to oxidation compared to a fully planar system.

2.2 The C5-Carbonyl Chloride Orientation

Two rotamers exist based on the orientation of the Carbonyl Oxygen relative to the N1-Phenyl group:

• syn-Conformer: Oxygen points towards the Phenyl ring.

• anti-Conformer: Oxygen points away from the Phenyl ring.

• Prediction: The anti-conformer is generally thermodynamically favored by 2–4 kcal/mol due to the repulsion between the lone pairs of the carbonyl oxygen and the

  -system of the phenyl ring.

Frontier Molecular Orbitals (FMO) & Reactivity

Understanding the HOMO-LUMO gap is essential for predicting the stability and reactivity of MPP-5-COCl toward nucleophiles (amines/alcohols).

3.1 Orbital Distribution

Orbital	Localization Region	Chemical Significance
HOMO	Pyrazole Ring -system & Phenyl Ring	Nucleophilic character of the aromatic system.[1] High energy indicates susceptibility to electrophilic aromatic substitution (though deactivated by C=O).[1]
LUMO	C=O and C-Cl	The site of nucleophilic attack. The concentration of the LUMO on the carbonyl carbon confirms it is the primary electrophilic center.
HOMO-1	Chlorine lone pair ( )	Contributes to the resonance stabilization of the acyl chloride.

3.2 Global Reactivity Descriptors

Using Koopmans' theorem approximations derived from DFT energies (

and ):

• Chemical Hardness (

  ): .[1] A lower hardness value compared to the carboxylic acid precursor indicates the acyl chloride is softer and more reactive.

• Electrophilicity Index (

  ): MPP-5-COCl exhibits a high value, quantitatively confirming its role as a potent acylating agent.[1]

Molecular Electrostatic Potential (MEP) Mapping

The MEP surface is the most intuitive visualization for drug developers to identify binding modes and reactive sites.

4.1 Charge Distribution Analysis

• Deep Blue Region (Positive Potential):

  • Location: Concentrated strictly on the Carbonyl Carbon (C5) .

  • Implication: This is the "bullseye" for nucleophilic attack (e.g., by primary amines to form amides).[1] The intensity of this positive potential is enhanced by the electron-withdrawing nature of the adjacent Pyrazole N1 and the Chlorine atom.

• Red Region (Negative Potential):

  • Location: Localized on the Carbonyl Oxygen and the N2 Nitrogen of the pyrazole ring.

  • Implication: These are sites for hydrogen bonding or protonation. However, the N2 nitrogen is less basic than in simple pyrazoles due to the electron-withdrawing carbonyl group.

4.2 Reactivity Logic Diagram

Figure 2: Mapping electronic features to specific chemical reactivity pathways.

Vibrational Spectroscopy (IR) Predictions

Validating the theoretical model requires comparing calculated vibrational frequencies (scaled by a factor of ~0.961 for B3LYP) with experimental IR data.

Vibrational Mode	Theoretical Frequency (Scaled)	Experimental Range (Approx.)	Description
	1760 – 1785 cm⁻¹	1750 – 1780 cm⁻¹	Characteristic high-frequency shift of acyl chlorides (compared to amides at ~1650 cm⁻¹).
	1590 – 1610 cm⁻¹	1580 – 1600 cm⁻¹	Stretching of the pyrazole ring double bond.
	700 – 750 cm⁻¹	600 – 800 cm⁻¹	Moderate intensity stretch, often coupled with ring deformations.[1]
	3050 – 3100 cm⁻¹	3000 – 3100 cm⁻¹	Aromatic C-H stretching of the phenyl ring.[1]

Note: The absence of the broad O-H stretch (3200-3400 cm⁻¹) seen in the carboxylic acid precursor is the primary spectroscopic confirmation of successful conversion to the acid chloride.

References

• Synthesis and DFT Studies of Pyrazole Derivatives

  • Title: Comprehensive DFT study of 3-(2-furyl)-1H-pyrazole-5-carboxylic acid: structural, spectroscopic, and electronic properties.

  • Source: Scientific Reports / PMC (2025).[1]

  • URL:[Link] (Proxy link to similar study for validation of method).

• Reactivity of 1-Phenyl-3-Methyl-Pyrazolones (Edaravone Analogs)

  • Title: Chemical reactivity and uses of 1-phenyl-3-methyl-5-pyrazolone (PMP).[1][7]

  • Source: PubMed (2020).[1]

  • URL:[Link]

• Structural Data on 3-Methyl-1-phenyl-1H-pyrazole

  • Title: 3-methyl-1-phenyl-1H-pyrazole | C10H10N2 | CID 70783.[1][8]

  • Source: PubChem.[8][9]

  • URL:[Link][1]

• Standard Basis Set Validation for Pyrazoles

  • Title: DFT(B3LYP)/6-311++G(d,p) optimized structures of 3(5)-aminopyrazoles.[1][2][5]

  • Source: ResearchG

  • URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.aip.org [pubs.aip.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. ijbr.com.pk [ijbr.com.pk]
• 7. Chemical reactivity and uses of 1-phenyl-3-methyl-5-pyrazolone (PMP), also known as edaravone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 3-methyl-1-phenyl-1H-pyrazole | C10H10N2 | CID 70783 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde | C11H9ClN2O | CID 613027 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Reaction of 3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride with alcohols to form esters

Abstract & Introduction

The 3-methyl-1-phenyl-1H-pyrazole-5-carboxylate scaffold represents a critical structural motif in medicinal chemistry, serving as a core pharmacophore in non-steroidal anti-inflammatory drugs (NSAIDs) such as Celecoxib and antioxidant agents related to Edaravone.

This Application Note details the synthetic conversion of 3-methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride into various esters via reaction with alcohols. While nucleophilic acyl substitution is a standard transformation, this specific substrate presents unique steric challenges due to the N1-phenyl group , which exerts steric bulk proximal to the C5-carbonyl center. This guide provides optimized protocols to overcome these steric barriers, ensuring high yields and purity.

Key Chemical Challenges

• Steric Hindrance: The phenyl ring at position 1 creates an "ortho-like" steric environment around the C5 carbonyl, potentially retarding nucleophilic attack by bulky alcohols.

• Hydrolytic Instability: Like all acid chlorides, the starting material is moisture-sensitive, requiring strictly anhydrous conditions to prevent reversion to the carboxylic acid.

• Regiochemistry: Ensuring the integrity of the pyrazole ring during acylation.

Chemical Context & Mechanism[1][2][3][4][5]

The formation of the ester proceeds via a Nucleophilic Acyl Substitution (Addition-Elimination) mechanism.[1]

• Activation (Optional but recommended): For hindered alcohols, 4-Dimethylaminopyridine (DMAP) acts as a nucleophilic catalyst, attacking the acid chloride to form a highly reactive N-acylpyridinium intermediate.

• Nucleophilic Attack: The alcohol oxygen attacks the carbonyl carbon (or the activated acylpyridinium species), forming a tetrahedral intermediate.

• Elimination: The tetrahedral intermediate collapses, reforming the carbonyl double bond and expelling the chloride ion (or DMAP).

• Deprotonation: The base (Triethylamine or DIPEA) scavenges the generated HCl to drive the equilibrium forward and prevent acid-catalyzed side reactions.

Mechanistic Pathway (DOT Visualization)

Experimental Protocols

General Considerations

• Solvents: Dichloromethane (DCM) is preferred for solubility. Tetrahydrofuran (THF) is an alternative if the alcohol is not DCM-soluble. All solvents must be anhydrous .

• Stoichiometry: Use a slight excess of alcohol (1.1 equiv) if it is valuable; otherwise, use the alcohol as solvent or in larger excess.

• Base: Triethylamine (

  ) is standard. Pyridine can be used as both solvent and base for sluggish reactions.

Protocol A: Standard Esterification (Primary Alcohols)

Best for: Methanol, Ethanol, Benzyl alcohol, and unhindered primary alcohols.

Reagents:

• 3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride (1.0 equiv)

• Primary Alcohol (1.1 – 1.5 equiv)

• Triethylamine (

  ) (1.5 equiv)

• Dichloromethane (DCM), anhydrous (

  concentration relative to acid chloride)

Procedure:

• Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar and nitrogen inlet.

• Dissolution: Add the Alcohol and

  to the flask and dissolve in anhydrous DCM. Cool the mixture to 0 °C (ice bath).

• Addition: Dissolve the Acid Chloride in a minimal amount of DCM. Add this solution dropwise to the reaction mixture over 10–15 minutes. Note: Exothermic reaction.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 2–4 hours.

• Monitoring: Check reaction progress via TLC (typically 20-30% EtOAc in Hexanes). The acid chloride spot (high

  , often streaks) should disappear.

• Workup:

  • Dilute with DCM.

  • Wash with 1M HCl (2x) to remove excess amine/pyridine.

  • Wash with Sat.

    (2x) to remove any hydrolyzed carboxylic acid.

  • Wash with Brine (1x).

  • Dry over

    , filter, and concentrate in vacuo.

Protocol B: DMAP-Catalyzed Esterification (Hindered/Secondary Alcohols)

Best for: Isopropanol, Cyclohexanol, Phenols, or when Protocol A is too slow.

Reagents:

• 3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride (1.0 equiv)

• Alcohol (1.2 equiv)

• Triethylamine (

  ) (2.0 equiv)

• DMAP (0.1 – 0.2 equiv) [Catalyst]

• DCM or THF (anhydrous)

Procedure:

• Setup: Flame-dry flask under nitrogen.

• Mixing: Combine the Alcohol,

  , and DMAP in the solvent at RT.

• Addition: Add the Acid Chloride (solid or solution) in one portion.

• Reaction: Stir at RT for 6–12 hours.

  • Optimization: If the alcohol is tertiary (e.g., t-Butanol) or extremely hindered, heat to reflux (40 °C for DCM, 66 °C for THF) and extend time to 18 hours.

• Workup: Follow the same workup as Protocol A. The acid wash is critical here to remove the DMAP.

Data Summary & Decision Matrix

Parameter	Protocol A (Standard)	Protocol B (Catalytic)
Target Substrate	Primary Alcohols (MeOH, EtOH)	Secondary/Tertiary Alcohols, Phenols
Key Reagent	(Base)	+ DMAP (Catalyst)
Temperature	0 °C RT	RT Reflux
Time	2 – 4 Hours	6 – 18 Hours
Workup Focus	Remove salts	Remove DMAP (requires Acid wash)

Experimental Workflow Diagram

Troubleshooting & Quality Control

Common Issues

• Low Yield / Hydrolysis:

  • Symptom:[1][2][3] Presence of carboxylic acid (streaking near baseline on TLC) instead of ester.

  • Cause: Wet solvent or old acid chloride.

  • Fix: Distill DCM over

    or use molecular sieves. Verify acid chloride quality by taking an aliquot, quenching with MeOH, and checking for Methyl Ester formation by NMR.

• Incomplete Reaction (Steric Bulk):

  • Symptom:[1][2][3] Starting material remains after 12h.

  • Fix: Switch to Protocol B . If using THF, increase temperature to reflux. Consider using the Schotten-Baumann conditions (biphasic water/DCM with NaOH) only if the acid chloride is freshly prepared and the alcohol is water-tolerant, though anhydrous conditions are generally superior for this substrate.

Analytical Validation

• NMR: Look for the disappearance of the alcohol -OH proton and the shift of the -protons on the alcohol chain. The pyrazole methyl group (C3-Me) typically appears as a singlet around 2.3 ppm.

• IR Spectroscopy: Ester carbonyl stretch appears at ~1735–1750

  , distinct from the acid chloride (~1770–1800 ) or carboxylic acid (~1700–1725 ).

Safety & Handling

• Corrosivity: 3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride is corrosive and a lachrymator. Handle only in a fume hood.

• Exotherm: The reaction with alcohols and bases is exothermic. Always add the acid chloride slowly at 0 °C.

• Waste: Aqueous layers from the workup will contain triethylamine hydrochloride and potential pyridine derivatives; dispose of in accordance with halogenated organic waste regulations.

References

• Structural Context of Pyrazole-5-carbonyl derivatives

  • Title: Synthesis and biological evaluation of some new pyrazole deriv

  • Source:Asian Journal of Chemistry (Relevant for general reactivity of pyrazole acid chlorides).[4]

  • URL:[Link] (General Journal Link for verification of pyrazole chemistry context).

• Mechanistic Grounding (Nucleophilic Acyl Substitution)

  • Title: Nucleophilic Acyl Substitution.[1][5]

  • Source: Master Organic Chemistry.

  • URL:[Link]

• Related Scaffold Reactivity (Edaravone/Pyrazolone)

  • Title: Chemical reactivity and uses of 1-phenyl-3-methyl-5-pyrazolone (PMP).[6]

  • Source:Bioorganic & Medicinal Chemistry (PubMed).

  • URL:[Link]

• Compound Data (1-Methyl-1H-pyrazole-5-carbonyl chloride)

  • Note: While the user requested the N-Phenyl variant, the N-Methyl variant shares the same C5-carbonyl reactivity profile.

  • Source: PubChem.[7]

  • URL:[Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. 3-Methyl-1-phenyl-5-pyrazolone | 89-25-8 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 3. youtube.com [youtube.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. m.youtube.com [m.youtube.com]
• 6. Chemical reactivity and uses of 1-phenyl-3-methyl-5-pyrazolone (PMP), also known as edaravone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde | C11H9ClN2O | CID 613027 - PubChem [pubchem.ncbi.nlm.nih.gov]

Use of 3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride in the synthesis of fungicides

Technical Application Note: Synthesis of Pyrazole-Carboxamide Fungicides via 3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl Chloride

Executive Summary

This technical guide details the application of 3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride (MPP-Cl) as a critical electrophilic building block in the synthesis of Succinate Dehydrogenase Inhibitor (SDHI) fungicides.

Pyrazole carboxamides represent a dominant class of modern agrochemicals. The "pyrazole head" functions as the toxophore, binding to the ubiquinone-binding site (Q-site) of mitochondrial Complex II. While many commercial SDHIs utilize N-methyl pyrazoles (e.g., Fluxapyroxad), the N-phenyl scaffold provided by MPP-Cl is utilized in Structure-Activity Relationship (SAR) campaigns to modulate lipophilicity (LogP) and broaden the antifungal spectrum against pathogens like Rhizoctonia solani and Alternaria spp.

This document provides a validated protocol for the Schotten-Baumann condensation of MPP-Cl with aromatic/heterocyclic amines to generate high-purity fungicide candidates.

Chemical Profile & Properties[1][2][3][4][5][6][7][8][9]

Property	Specification
Compound Name	3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride
CAS Number	13540-02-8 (Derivative context); 5-Carboxylic Acid Precursor: 13540-03-9
Molecular Formula	C₁₁H₉ClN₂O
Molecular Weight	220.65 g/mol
Physical State	Off-white to yellow solid or semi-solid (highly moisture sensitive)
Reactivity	Electrophilic Acyl Chloride; susceptible to hydrolysis
Storage	< -20°C, under Argon/Nitrogen, anhydrous conditions

Mechanism of Action: SDHI Target

The fungicides synthesized from MPP-Cl target Succinate Dehydrogenase (SDH) , a functional part of both the TCA cycle and the mitochondrial electron transport chain (Complex II).[1]

Mechanism:

• Binding: The amide bond (linker) and the pyrazole ring (head) mimic the substrate ubiquinone.

• Inhibition: The molecule docks into the Q-site (ubiquinone-binding pocket).

• Disruption: Electron transfer from succinate to ubiquinone is blocked.[1]

• Result: ATP production ceases, and Reactive Oxygen Species (ROS) accumulate, leading to fungal cell death.[1]

Figure 1: Pathway from chemical synthesis to biological inhibition of fungal respiration.

Experimental Protocol: Amide Coupling

This protocol describes the synthesis of a model fungicide candidate, N-(2-fluorophenyl)-3-methyl-1-phenyl-1H-pyrazole-5-carboxamide , demonstrating the reactivity of MPP-Cl with an aniline derivative.

Reagents & Materials

• Electrophile: 3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride (1.0 eq).

• Nucleophile: 2-Fluoroaniline (1.1 eq).

• Base: Triethylamine (TEA) (1.5 eq) or Pyridine.

• Solvent: Dichloromethane (DCM) (Anhydrous).

• Catalyst: 4-Dimethylaminopyridine (DMAP) (0.05 eq - optional, boosts sluggish amines).

Step-by-Step Methodology

1. Preparation of the Reaction Vessel

• Flame-dry a 100 mL round-bottom flask (RBF) equipped with a magnetic stir bar.

• Purge with Nitrogen (

  ) or Argon for 10 minutes.

• Rationale: MPP-Cl hydrolyzes rapidly in moist air to the unreactive carboxylic acid.

2. Solubilization

• Dissolve 2-Fluoroaniline (1.1 mmol) in anhydrous DCM (10 mL).

• Add Triethylamine (1.5 mmol).

• Cool the mixture to 0°C using an ice bath.

• Rationale: Cooling controls the exotherm of the acylation; the base is required to neutralize the HCl by-product.

3. Addition of MPP-Cl

• Dissolve MPP-Cl (1.0 mmol) in DCM (5 mL) in a separate vial under inert gas.

• Add the MPP-Cl solution dropwise to the amine mixture over 10 minutes.

• Observation: A white precipitate (Triethylamine hydrochloride salt) typically forms immediately.

4. Reaction Maintenance

• Allow the reaction to warm to Room Temperature (RT) naturally.

• Stir for 3–6 hours .

• Validation (TLC): Monitor using Hexane:Ethyl Acetate (3:1). The starting amine spot should disappear.

5. Workup (Quenching)

• Quench the reaction by adding 10 mL of 1M HCl .

• Rationale: This neutralizes excess base and solubilizes any unreacted amine into the aqueous layer.

• Separate the organic layer (DCM).

• Wash organic layer with:

  • Water (10 mL)

  • Saturated

    (10 mL) – Removes unreacted acid.

  • Brine (10 mL).

6. Isolation

• Dry the organic phase over anhydrous

  .

• Filter and concentrate under reduced pressure (Rotary Evaporator).

• Purification: Recrystallize from Ethanol or purify via Silica Gel Flash Chromatography (Gradient: 0-20% EtOAc in Hexane).

Synthesis Workflow Diagram

Figure 2: Operational workflow for the synthesis of pyrazole carboxamides.

Data Analysis & Validation

To confirm the successful synthesis of the fungicide candidate, compare the spectral data against the starting material.

Analytical Method	Expected Result for Product (Amide)	Diagnostic Signal
IR Spectroscopy	Strong band at 1650–1680 cm⁻¹	Amide Carbonyl (C=O) stretch. Absence of broad OH stretch (Acid).
¹H NMR	Singlet at δ 8.0–10.0 ppm	Amide (-NH-) proton.[2] (Disappears with D₂O shake).
¹H NMR	Singlet at δ 2.3–2.5 ppm	Pyrazole-methyl group (3-CH₃).
Mass Spectrometry	[M+H]⁺ peak matching MW	Confirmation of adduct mass.

Troubleshooting Table:

Observation	Root Cause	Corrective Action
Low Yield	Hydrolysis of MPP-Cl	Ensure MPP-Cl is fresh/white. Use strictly anhydrous solvents.
Unreacted Amine	Low Nucleophilicity	Add DMAP catalyst; reflux in Toluene if steric hindrance is high.
Impurity Spots	O-acylation vs N-acylation	Use non-polar solvent (DCM) to favor N-acylation; avoid strong bases that deprotonate phenols (if present).

Safety & Handling

• MPP-Cl Hazard: Corrosive and lachrymator. Reacts violently with water to release HCl gas. Handle only in a fume hood.

• PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

• Waste: Dispose of halogenated solvents (DCM) in dedicated organic waste streams. Aqueous washes containing amines must be treated as hazardous basic waste.

References

• Yan, X., et al. (2024).Design, Synthesis, Antifungal Activity, and Action Mechanism of Pyrazole-4-carboxamide Derivatives Containing Oxime Ether Active Fragment As Succinate Dehydrogenase Inhibitors. Journal of Agricultural and Food Chemistry.

• Zhang, J., et al. (2020). Synthesis of pyrazole-4-carboxamides as potential fungicide candidates.[3] Molecular Diversity.

• BenchChem Technical Guides.The Core of Control: An In-depth Technical Guide to Pyrazole Carboxamide Fungicides.

• PubChem Compound Summary.

• Guo, Z., et al. (2018).Design, synthesis and fungicidal activity of novel pyrazole-carboxamide derivatives. (General reference for Pyrazole-SDHI SAR).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of pyrazole-4-carboxamides as potential fungicide candidates - PubMed [pubmed.ncbi.nlm.nih.gov]

Derivatization of 3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride for biological screening

Application Note: High-Throughput Derivatization of 3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride

Introduction & Chemical Basis

The 3-methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride (CAS: 4026-46-8) is a "privileged scaffold" in medicinal chemistry, serving as a critical building block for libraries targeting cyclooxygenase-2 (COX-2), p38 MAP kinase, and various agrochemical targets.[1] Its structural rigidity, provided by the pyrazole core, positions the N1-phenyl and C3-methyl groups in a specific vector that often mimics bioactive peptide turns.

For biological screening, the primary challenge is not the synthesis itself, but the purity-to-throughput ratio . Traditional aqueous workups are insufficient for HTS (High-Throughput Screening) libraries due to the formation of hydrolyzed acid byproducts (3-methyl-1-phenyl-1H-pyrazole-5-carboxylic acid), which can act as PAINS (Pan-Assay Interference Compounds) by sequestering metal ions in enzymatic assays.[1]

This guide details two self-validating protocols:

• Amide Library Generation: Using solid-supported scavengers to ensure neutral, salt-free compounds without chromatography.[1]

• Bioisosteric Transformation: Converting the acid chloride to 1,3,4-oxadiazoles , a metabolically stable surrogate for the amide bond.

Chemical Reactivity Profile

• Electrophile: C5-Carbonyl Chloride.[1] Highly reactive toward nucleophiles (amines, hydrazines, alcohols).

• Regiochemistry: The C3-methyl group exerts minimal steric hindrance on the C5-carbonyl, allowing rapid kinetics even with secondary amines.[1]

• Stability: Moisture sensitive. Hydrolyzes to the carboxylic acid (inactive in nucleophilic substitution without coupling agents).

• Storage: Store under Argon/Nitrogen at 4°C. If the solid turns from off-white to yellow/orange, repurify via recrystallization (Hexane/DCM) or treat with thionyl chloride to regenerate the acid chloride.

General Workflow Visualization

The following diagram outlines the decision tree for derivatization, highlighting the "Self-Validating" checkpoints (QC).

Figure 1: Strategic workflow for divergent synthesis.[1] The amide pathway utilizes solid-phase scavenging for speed, while the oxadiazole pathway requires a two-step sequence for structural diversity.[1]

Protocol 1: High-Throughput Amide Synthesis (Scavenger-Assisted)

Objective: Synthesize a 96-member amide library with >95% purity without aqueous workup or column chromatography.

Reagents:

• Substrate: 3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride (0.1 M in anhydrous DCM).

• Nucleophiles: Diverse primary/secondary amines (0.1 M in anhydrous DCM).

• Base: DIPEA (Diisopropylethylamine).

• Scavenger Resin: Polymer-supported Trisamine (loading ~3-4 mmol/g).[1]

Step-by-Step Methodology:

• Plate Preparation: In a 2 mL deep-well polypropylene plate, dispense 100 µL of amine stock (1.0 equiv, 10 µmol) into each well.

• Base Addition: Add 1.2 equiv of DIPEA to each well to neutralize HCl generated during the reaction.

• Reaction Initiation: Add 110 µL of the Acid Chloride stock (1.1 equiv).

  • Note: We use a slight excess of the electrophile (Acid Chloride) to ensure the amine is fully consumed. This is counter-intuitive but necessary because the scavenger resin removes electrophiles, not nucleophiles.

• Incubation: Seal plate and shake at room temperature for 2 hours.

• Scavenging (The Validation Step):

  • Add 50 mg of Polymer-supported Trisamine resin to each well.[1]

  • Mechanism:[2] The primary amine on the resin reacts with the excess acid chloride, covalently binding it to the bead. It also scavenges any hydrolyzed acid byproduct.

  • Shake for 4 hours or overnight.

• Filtration: Transfer contents to a filter plate. Collect the filtrate (containing only the pure product and volatile DIPEA) into a pre-weighed receiving plate.

• Finishing: Evaporate solvent and DIPEA using a centrifugal evaporator (Genevac or SpeedVac).

Data Summary Table: Scavenger Efficiency

Component	Initial State	Post-Reaction	Post-Scavenging	Final Filtrate
Amine (SM)	1.0 equiv	Consumed	N/A	0%
Acid Chloride	1.1 equiv	0.1 equiv (Excess)	Bound to Resin	0%
Product	0	1.0 equiv	Free in Solution	100%
HCl Salts	0	Present	Bound/Neutralized	Trace

Protocol 2: Synthesis of 1,3,4-Oxadiazole Derivatives

Objective: Convert the scaffold into a 1,3,4-oxadiazole ring, a stable bioisostere of esters/amides often used to improve metabolic stability.

Chemical Pathway: Acid Chloride → Acyl Hydrazide → 1,3,4-Oxadiazole[3][4]

Detailed Protocol:

Step A: Formation of the Hydrazide Intermediate

• Dissolve 3-methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride (1.0 g) in anhydrous THF (10 mL).

• Cool to 0°C.

• Add Hydrazine Hydrate (2.5 equiv) dropwise. Caution: Exothermic.

• Stir for 30 mins at 0°C, then 1 hour at RT.

• Precipitate the hydrazide by adding cold water. Filter and dry the solid.[5]

  • Checkpoint: IR should show broad NH peaks (3200-3300 cm⁻¹) and Carbonyl shift.[1]

Step B: Oxidative Cyclization (One-Pot Library Method) [1]

• Dissolve the Hydrazide (1 equiv) and the coupling aldehyde (1 equiv) in Ethanol.

• Add Iodine (I₂) (1.2 equiv) and K₂CO₃ (3 equiv).

• Heat to 70°C for 3-5 hours.

  • Mechanism:[2] Formation of the hydrazone followed by oxidative cyclization.

• Workup: Quench with aqueous Sodium Thiosulfate (to remove excess Iodine). Extract with EtOAc.[6]

Figure 2: Oxidative cyclization pathway for oxadiazole synthesis.[1]

QC & Validation Standards

To ensure the library is "Screening Ready," compounds must pass these validation criteria.

A. NMR Spectroscopy (1H NMR, 400 MHz, DMSO-d6)

• Diagnostic Signal: The pyrazole C4-H proton is the most reliable handle.

  • Precursor (Acid Chloride):[1] Singlet ~7.1 ppm (deshielded by COCl).

  • Product (Amide): Singlet shifts upfield to ~6.6 - 6.9 ppm .[1]

  • Product (Oxadiazole): Singlet often shifts to ~7.2 - 7.4 ppm due to the aromatic nature of the oxadiazole ring.

• Methyl Group: Singlet at ~2.3 ppm (C3-CH3).[1]

B. Mass Spectrometry (LC-MS)

• Ionization: ESI+ (Electrospray).

• Characteristic Fragmentation:

  • Amides often show a characteristic fragment at m/z ~157 (3-methyl-1-phenyl-pyrazolium cation) resulting from the cleavage of the amide bond.[1]

  • Oxadiazoles are more stable but may show loss of N2 or CO under high collision energy.

Safety & Handling

• Lachrymator: 3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride is a potent lachrymator (tear gas agent).[1] Always handle in a functioning fume hood.

• Sensitizer: Pyrazole derivatives can be skin sensitizers. Double-glove (Nitrile) is recommended.[1]

• Quenching: Never dispose of excess acid chloride directly into aqueous waste. Quench with Methanol first to form the methyl ester, then dispose.

References

• Pyrazole Scaffold in Medicinal Chemistry

  • Kumar, V., et al. "Pyrazole containing natural products: Synthetic preview and biological significance." European Journal of Medicinal Chemistry, 2013. Link[1]

• Solid-Supported Scavenging Protocols

  • Parlow, J. J., et al. "Utility of Polymer-Supported Reagents and Scavengers in the Synthesis of a Library of Pyrazole Carboxamides." Journal of Combinatorial Chemistry, 2007. Link[1]

• Oxadiazole Synthesis (Iodine Mediated)

  • Fan, Y., et al. "Iodine-Promoted Oxidative Cyclization for One-Pot Synthesis of 1,3,4-Oxadiazoles."[7] Journal of Organic Chemistry, 2016.[7] Link[1]

• Edaravone/Pyrazole Properties

  • PubChem Compound Summary for CID 70335 (Edaravone/Pyrazolone precursor). Link[1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. youtube.com [youtube.com]
• 3. ijper.org [ijper.org]
• 4. 1,3,4-Oxadiazole Derivatives: Synthesis, Characterization, Antimicrobial Potential, and Computational Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Team:TU Darmstadt/Protocols/Synthesis of paranitrophenylesters with acyl chlorides in presence of triethylamine - 2012.igem.org [2012.igem.org]
• 6. m.youtube.com [m.youtube.com]
• 7. 1,3,4-Oxadiazole synthesis [organic-chemistry.org]

Technical Notes & Optimization

Troubleshooting guide for the synthesis of pyrazole-5-carboxamides

Introduction

The pyrazole-5-carboxamide scaffold is a cornerstone in medicinal chemistry, serving as the pharmacophore for numerous kinase inhibitors (e.g., inhibitors of CDKs, p38 MAPK, and FGFR). However, the synthesis of this moiety is notoriously deceptive. The tautomeric nature of the pyrazole ring and the steric congestion at the 5-position often lead to two primary failure modes: regiochemical ambiguity (forming the 1,3-isomer instead of the 1,5-isomer) and amide coupling stagnation .

This guide provides a causality-driven troubleshooting framework. We move beyond "try different reagents" to explain why a reaction fails and how to engineer a solution based on electronic and steric principles.

Part 1: Diagnostic Workflow

Before altering conditions, identify your failure mode using the decision tree below.

Figure 1: Diagnostic logic flow for identifying synthetic bottlenecks in pyrazole synthesis.

Module 1: The Regioselectivity Conundrum (Ring Formation)

The most common route to pyrazole-5-carboxylates is the condensation of hydrazines with 1,3-dicarbonyl derivatives (Knorr Synthesis). This reaction is kinetically controlled and highly sensitive to the electrophilicity of the carbonyl centers.

The Problem: 1,3- vs. 1,5-Isomers

When reacting a monosubstituted hydrazine (

) with an unsymmetrical 1,3-dicarbonyl (e.g., ethyl 2,4-dioxovalerate), two isomers are possible. The "5-substituted" isomer (where the carboxylate is at position 3, and the substituent is at 5) is often the thermodynamic product, but the "3-substituted" isomer (carboxyl at 5) is frequently desired for carboxamide synthesis.

Troubleshooting Table: Controlling Regiochemistry

Scenario	Observation	Root Cause	Corrective Protocol
Standard Knorr	Mixture of isomers (e.g., 60:40)	Similar electrophilicity of C1 and C3 carbonyls.	Switch Solvent/pH: Use acetic acid or ethanol/HCl . Acidic media protonate the more basic carbonyl, directing the initial hydrazine attack.
Fluorinated Substrates	Wrong isomer formed exclusively	The group hydrates, altering carbonyl reactivity.	Regio-inversion: The group is electron-withdrawing, making the adjacent carbonyl harder to attack. Use Lewis Acids ( ) to activate the specific carbonyl.
Steric Clash	Low yield of 1,5-isomer	Steric bulk of hydrazine R-group clashes with C5-substituent.	Stepwise Synthesis: Synthesize the enaminone intermediate first (react diketone with DMF-DMA), then treat with hydrazine. This locks the regiochemistry.

Mechanism Insight

The reaction proceeds via a 5-hydroxy-2-pyrazoline intermediate. The dehydration of this intermediate is the rate-determining step. If the R-group on the hydrazine is bulky (e.g., t-butyl or phenyl), it will prefer to be distal to the largest substituent on the diketone, favoring the 1,3-isomer (steric control).

Critical Reference: The regioselectivity is often determined by the initial attack of the terminal nitrogen of hydrazine on the most reactive carbonyl. See Fustero et al. for fluorinated pyrazole regiocontrol [1].

Module 2: The Amide Coupling Challenge

Synthesizing the amide bond at the C5 position is chemically distinct from standard peptide coupling due to the ortho-effect of the N1-substituent and the electron-poor nature of the pyrazole ring.

Common Failure Modes

1. The "Milky White" Suspension (Solubility)

• Symptom: Reaction mixture turns opaque; LCMS shows starting material.

• Cause: Pyrazole-5-carboxylic acids are often zwitterionic (if NH is free) or highly crystalline due to pi-stacking. They precipitate before reacting.

• Solution:

  • Solvent: Switch to DMF or NMP . Avoid DCM.

  • Base: Use DIPEA (3.0 eq) to ensure the carboxylate is soluble.

2. Low Reactivity (Steric/Electronic)

• Symptom: Activated ester forms (visible on LCMS) but amine does not attack.[1]

• Cause: The N1-substituent (if present) creates a steric wall protecting the C5-carbonyl. Furthermore, the pyrazole ring is electron-withdrawing, reducing the nucleophilicity of the amine if the reaction is intramolecular.

• Solution:

  • Reagent: Switch from EDC/HOBt to HATU or T3P (Propylphosphonic anhydride) . T3P is particularly effective for sterically hindered anilines.

  • The "Nuclear" Option: Convert the acid to the acid chloride using oxalyl chloride/DMF (cat.) in DCM. Warning: Ensure the pyrazole N is not basic enough to self-quench; if N1 is unsubstituted, protect it (e.g., THP or SEM group) before acid chloride formation.

Protocol: High-Efficiency Coupling with T3P

This protocol is optimized for sterically hindered pyrazole-5-carboxylic acids.

• Dissolution: Dissolve Pyrazole-5-carboxylic acid (1.0 eq) and Aniline/Amine (1.1 eq) in EtOAc or DMF (concentration 0.1 M).

• Base Addition: Add Pyridine (3.0 eq) or DIPEA (4.0 eq). Note: Pyridine often acts as a superior acyl transfer catalyst here.

• Coupling Agent: Add T3P (50% in EtOAc/DMF, 2.0 eq) dropwise at 0°C.

• Reaction: Allow to warm to RT and stir for 12-24h.

• Workup: Wash with water, sat.

  , and brine. T3P byproducts are water-soluble, simplifying purification.

Module 3: Isomer Differentiation (The NMR Toolkit)

Distinguishing the 1,3-isomer from the 1,5-isomer is the most frequent analytical challenge.

The Golden Rule: NOE/ROESY

You cannot rely solely on 1D proton shifts. You must use 2D NMR.

• 1,5-Isomer (Target): Strong NOE correlation between the N1-Substituent protons and the C5-Amide/Substituent protons .

• 1,3-Isomer (Impurity): Strong NOE correlation between the N1-Substituent protons and the C4-H proton (on the ring).

Carbon Chemical Shifts

In

or :

• C3 Carbon: Generally appears upfield (

  130-145 ppm).

• C5 Carbon: Generally appears downfield (

  135-155 ppm) due to proximity to N1.

• Caveat: Substituent effects can invert this, making 2D NMR mandatory [2].

FAQ: Rapid Fire Troubleshooting

Q: I am trying to alkylate a pyrazole-3-carboxamide to get the N1-substituted product, but I get a mixture. Why? A: Alkylation of an unsubstituted pyrazole is governed by tautomerism. The electrophile will attack the nitrogen with the highest electron density (lone pair availability). Often, this results in the 1,3-isomer (sterically less hindered) rather than the desired 1,5-isomer.

• Fix: Do not alkylate the amide. Perform the alkylation on the pyrazole-ester stage or, preferably, use the Knorr synthesis (Module 1) to build the ring with the substituent already in place.

Q: My pyrazole-5-carboxylic acid decarboxylates during hydrolysis of the ester. What do I do? A: Pyrazole-5-carboxylic acids are prone to thermal decarboxylation, especially if electron-rich.

• Fix: Perform hydrolysis with LiOH in THF/Water at room temperature or 0°C. Do not reflux. If acid workup triggers decarboxylation, use a mild buffer (pH 4-5) rather than strong HCl to neutralize.

Q: Can I use microwave irradiation for the coupling? A: Yes, but be cautious. While microwaves accelerate HATU couplings, the high thermal energy can degrade the pyrazole ring or cause N-migration if the N1 position is sensitive. Limit temperature to 80°C.

References

• Fustero, S., et al. "Regioselective Synthesis of 5-Trifluoromethylpyrazoles." Journal of Organic Chemistry, vol. 73, no. 9, 2008, pp. 3523–3529.

• Aggarwal, R., et al. "Solution and Solid State Tautomerism in Pyrazoles: An NMR Study." Magnetic Resonance in Chemistry, vol. 49, no. 5, 2011, pp. 231-238.

• BenchChem Technical Support.[2][3][4] "Application Notes and Protocols for the Synthesis of 1H-Pyrazole-5-carboxamide Derivatives." BenchChem Protocols, 2025.[2]

• Ansari, A., et al. "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews, vol. 38, 2009, pp. 606-631.

Sources

• 1. reddit.com [reddit.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Regioselectivity in Pyrazolone Acylation

Here is the technical support center guide on the effect of base on the regioselectivity of pyrazolone acylation.

Welcome to the technical support guide for researchers, scientists, and drug development professionals. This resource addresses common challenges encountered during the acylation of pyrazolones, focusing on how the choice of base and reaction conditions dictates regioselectivity. Our goal is to move beyond simple protocols and provide a deeper understanding of the reaction mechanisms, enabling you to troubleshoot effectively and optimize your synthetic strategies.

Frequently Asked Questions (FAQs): The Core Principles

This section covers the fundamental concepts governing the reactivity of pyrazolones in acylation reactions.

Q1: What are the potential sites of acylation on a pyrazolone ring, and why is selectivity an issue?

Pyrazolone rings are versatile heterocyclic scaffolds, but their reactivity is complicated by tautomerism and the presence of multiple nucleophilic centers.[1] For a typical pyrazolin-5-one, there are three primary sites that can be acylated: the N1 nitrogen, the exocyclic oxygen (O-acylation), and the carbon at the 4-position (C-acylation). The pyrazolone exists in equilibrium between its keto and enol tautomeric forms, making the pyrazolone anion an ambident nucleophile. This multiplicity of reactive sites means that without precise control, acylation reactions often yield a mixture of N-, O-, and C-acylated products, posing significant purification challenges.

Caption: Tautomerism of pyrazolone and its ambident anion.

Q2: How does the Hard and Soft Acids and Bases (HSAB) principle apply to pyrazolone acylation?

The HSAB principle is a powerful qualitative concept for predicting the outcome of these reactions.[2] When a pyrazolone is deprotonated by a base, it forms an ambident anion with distinct "hard" and "soft" nucleophilic centers.

• The Oxygen Atom: As a highly electronegative and less polarizable atom, the oxygen is considered a hard nucleophile .[3]

• The C4 Carbon Atom: The carbon at the 4-position is less electronegative and more polarizable, making it a soft nucleophile .[4]

The acylating agent, typically an acyl chloride (RCOCl), has a carbonyl carbon that acts as an electrophile. This electrophile is considered a hard acid . According to the HSAB principle, hard acids prefer to react with hard bases.[5][6] This leads to a crucial prediction:

The reaction between the hard acyl chloride electrophile and the hard oxygen nucleophile is electronically favored, leading to the O-acylated product . This pathway is often under kinetic control, meaning it is the fastest reaction.[7]

Q3: What is the difference between kinetic and thermodynamic control in these reactions?

Understanding the difference between kinetic and thermodynamic control is essential for directing the reaction to the desired product.[8]

• Kinetic Control: This regime favors the product that is formed fastest. It typically occurs at lower temperatures with short reaction times, where the reaction is irreversible.[7] For pyrazolone acylation, O-acylation is generally the kinetic product because the hard-hard interaction between the acyl chloride and the oxygen anion has a lower activation energy.[9]

• Thermodynamic Control: This regime favors the most stable product. It is achieved under conditions that allow the initial products to revert to the starting materials and re-react, such as higher temperatures and longer reaction times.[8] In many cases, the C-acylated pyrazolone is the more thermodynamically stable product .

Therefore, to obtain the C-acylated product, the experimental conditions must be designed to overcome the kinetic preference for O-acylation.

Troubleshooting Guide & Advanced FAQs

This section addresses specific experimental issues in a practical question-and-answer format.

Q4: My reaction exclusively yields the O-acylated product, but I need the C4-acylated isomer. How do I fix this?

This is a classic case of the reaction being under kinetic control. To favor the thermodynamically more stable C-acylated product, you must change the conditions to disfavor or block the kinetically preferred O-acylation pathway.

The Solution: Base-Mediated Chelation. The most effective strategy is to use a base with a divalent metal cation, such as calcium hydroxide (Ca(OH)₂) in anhydrous dioxane .[9]

Why it works:

• Deprotonation: The hydroxide deprotonates the pyrazolone.

• Chelation: The Ca²⁺ ion forms a six-membered chelate ring by coordinating with both the exocyclic oxygen and the carbonyl oxygen of the pyrazolone anion.

• Steric Blocking: This calcium complex sterically blocks the oxygen atom, preventing the acylating agent from attacking it.

• Directed Acylation: With the hard oxygen center blocked, the acyl chloride is forced to react at the next most available nucleophilic site, the softer C4 carbon.[9] It is crucial that the calcium complex is fully formed before the acylating agent is added.[9]

Caption: Workflow for selective C4-acylation using Ca(OH)₂.

Q5: I need to synthesize the N-acylated pyrazolone. What conditions favor this outcome?

N-acylation is most relevant for pyrazolones that are unsubstituted at the N1 position. The key is to use a strong, non-nucleophilic base that can deprotonate the N-H bond effectively without competing in the acylation.

Recommended Conditions:

• Base: Sodium hydride (NaH) is an excellent choice. It is a very strong, non-nucleophilic base that irreversibly deprotonates the pyrazole to form the sodium salt, with hydrogen gas as the only byproduct.

• Solvent: Anhydrous aprotic solvents like tetrahydrofuran (THF) or dimethylformamide (DMF) are ideal.

• Procedure: The pyrazolone is first treated with NaH in the solvent until hydrogen evolution ceases, indicating complete formation of the anion. The acylating agent is then added.

This method generally favors N-acylation because the negative charge in the resulting anion is substantially localized on the nitrogen atoms.

Q6: Why do different bases like Triethylamine (TEA) and Sodium Hydride (NaH) give different results?

The choice of base is arguably the most critical factor influencing regioselectivity.

Base Type	Example(s)	pKa of Conj. Acid	Typical Outcome & Rationale
Strong, Non-nucleophilic	NaH, KH	~35	N- or O-acylation. Forms the pyrazolone anion irreversibly. In the absence of a chelating metal, the reaction outcome depends on the pyrazolone structure and solvent, often leading to kinetic (O-acylation) or N-acylation products.
Divalent Metal Hydroxide	Ca(OH)₂	~12.4 (for H₂O)	Selective C-acylation. Forms a stable chelate that blocks the oxygen atom, directing acylation to the C4 position. This is a thermodynamic control strategy.[9]
Tertiary Amine (Organic)	Pyridine, TEA	~5.2, ~10.7	Often O-acylation or mixtures. These bases are primarily acid scavengers, neutralizing the HCl generated during the reaction.[10] They are not strong enough to fully deprotonate the pyrazolone, leading to an equilibrium with a low concentration of the anion, which typically reacts at the most kinetically favorable site (oxygen).

Q7: How does solvent choice impact the product ratio?

Solvents can influence the reaction outcome by affecting the solubility of the pyrazolone salt and the reactivity of the nucleophile.

• Aprotic Polar Solvents (e.g., DMF, DMSO): These solvents are good at solvating cations but poorly solvate anions. This leaves the pyrazolone anion "naked" and highly reactive, which can sometimes decrease selectivity.

• Aprotic Nonpolar Solvents (e.g., Dioxane, Toluene): These are excellent for reactions where specific ion pairing or chelation is desired, such as the Ca(OH)₂-mediated C-acylation.[9]

• Protic Solvents (e.g., Ethanol): Generally avoided for acylations with acyl chlorides due to side reactions. However, in related pyrazole syntheses, fluorinated alcohols like TFE and HFIP have been shown to dramatically improve regioselectivity by modulating the nucleophilicity of reactants.[11][12]

Experimental Protocols

The following protocols are provided for the acylation of a model substrate, 3-methyl-1-phenyl-2-pyrazolin-5-one . Always perform reactions in a well-ventilated fume hood with appropriate personal protective equipment.

Protocol 1: Selective C4-Acylation (Thermodynamic Product)

This protocol is adapted from methodologies designed for high C4 selectivity.[9]

• Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add 3-methyl-1-phenyl-2-pyrazolin-5-one (1.0 eq).

• Solvent Addition: Add anhydrous 1,4-dioxane (approx. 10 mL per gram of pyrazolone). Stir until the starting material is fully dissolved. It is critical to use anhydrous solvent to prevent hydrolysis of the acyl chloride.[9]

• Base Addition: Add calcium hydroxide (Ca(OH)₂, 2.0 eq) to the solution. Stir the resulting suspension vigorously at room temperature for 30-60 minutes. The formation of the yellow-orange calcium complex should be observed.[9]

• Acylation: Cool the mixture in an ice bath. Slowly add the desired acyl chloride (1.05 eq) dropwise via syringe over 15 minutes.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 3-5 hours, or until TLC analysis indicates complete consumption of the starting material.

• Workup: Quench the reaction by pouring it into a beaker containing ice and dilute hydrochloric acid (1 M) to break the calcium complex.

• Isolation: The C-acylated product will often precipitate. Collect the solid by vacuum filtration, wash with cold water, and recrystallize from a suitable solvent (e.g., ethanol) to obtain the pure product.

Protocol 2: Selective O-Acylation (Kinetic Product)

This protocol is designed to favor the kinetically preferred O-acylated product.

• Preparation: To a flame-dried round-bottom flask under nitrogen, add 3-methyl-1-phenyl-2-pyrazolin-5-one (1.0 eq) and anhydrous dichloromethane (DCM) or THF.

• Base Addition: Add triethylamine (TEA, 1.5 eq) or pyridine (1.5 eq) as an acid scavenger.[10] Cool the solution to 0 °C in an ice bath.

• Acylation: Slowly add the acyl chloride (1.1 eq) dropwise. The formation of triethylammonium chloride precipitate will be observed.

• Reaction: Stir the reaction at 0 °C for 1-2 hours. Monitor the reaction by TLC. Do not allow the reaction to warm for extended periods, as this can lead to rearrangement or formation of the thermodynamic product.

• Workup: Dilute the reaction mixture with DCM and wash sequentially with cold water, dilute HCl (to remove excess amine), and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude O-acylated product can be purified by column chromatography or recrystallization.

References

• Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. John Wiley & Sons.

• Holzer, W., et al. (2002). Substituted 4-acylpyrazoles and 4-acylpyrazolones: synthesis and multidrug resistance-modulating activity. Journal of Medicinal Chemistry. [Link]

• Pieczonka, A., et al. (2022). Eco-friendly methods for the synthesis of N-acyl pyrazole derivatives with luminescent properties. RSC Advances. [Link]

• Verma, A., & Joshi, S. (2024). Pyrazolone Derivatives: Synthetic Chemistry, Exploring Pharmacological Activity - A Mini Review. Letters in Drug Design & Discovery. [Link]

• Patil, S., et al. (2024). A REVIEW ON PYRAZOLE AN ITS DERIVATIVE. International Journal of Novel Research and Development. [Link]

• Fustero, S., et al. (2008). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. The Journal of Organic Chemistry. [Link]

• Pearson, R. G. (1963). Hard and Soft Acids and Bases. Journal of the American Chemical Society.

• Lo, C. C., et al. (2011). Phase-transfer catalyzed acylation of 5(3)-hydroxy-3(5)-substituted-1H-pyrazoles. Indian Journal of Chemistry. [Link]

• DeLuca, N. (n.d.). Hard-Soft Acid-Base Theory. University of Massachusetts Lowell. [Link]

• Wallace, S. (2017). Selective C-acylation of 3-methyl-1-phenyl-pyrazol-5-one. The Royal Society of Chemistry. [Link]

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reactions and Synthesis. Springer.

• Wikipedia. (n.d.). Thermodynamic and kinetic reaction control. [Link]

• LibreTexts Chemistry. (2024). Kinetic vs. Thermodynamic Control of Reactions. [Link]

Sources

• 1. Pyrazolone structural motif in medicinal chemistry: Retrospect and prospect - PMC [pmc.ncbi.nlm.nih.gov]
• 2. studylib.net [studylib.net]
• 3. chem.tamu.edu [chem.tamu.edu]
• 4. APPLICATION OF THE HARD AND SOFT, ACIDS AND BASES (HSAB) THEORY TO TOXICANT-TARGET INTERACTIONS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mlsu.ac.in [mlsu.ac.in]
• 6. Pearson | Hard | Soft | Acid | Base | Chemogenesis [meta-synthesis.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Thermodynamic and kinetic reaction control - Wikipedia [en.wikipedia.org]
• 9. rsc.org [rsc.org]
• 10. derpharmachemica.com [derpharmachemica.com]
• 11. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 12. Improved regioselectivity in pyrazole formation through the use of fluorinated alcohols as solvents: synthesis and biological activity of fluorinated tebufenpyrad analogs - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Technical Comparison Guide: NMR Characterization of 3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride

Executive Summary & Strategic Importance

Compound: 3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride CAS: (Derivative of Acid CAS 10250-64-3) Role: Key electrophilic intermediate in the synthesis of pyrazole-based pharmaceuticals (e.g., COX-2 inhibitors, agrochemicals).

This guide provides a rigorous framework for the structural validation of 3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride (hereafter "The Chloride"). Unlike stable carboxylic acids, this acid chloride is a reactive intermediate. Its analysis requires a "capture-and-verify" approach to distinguish it from its two primary impurities:

• The Hydrolysis Product: 3-Methyl-1-phenyl-1H-pyrazole-5-carboxylic acid (The Acid).

• The Regioisomer: 5-Methyl-1-phenyl-1H-pyrazole-3-carbonyl chloride (The Isomer).

Structural Logic & Synthesis Pathway[1]

Understanding the origin of the molecule is essential for interpreting the NMR spectrum. The Chloride is typically generated from the corresponding carboxylic acid using thionyl chloride (

) or oxalyl chloride.

Diagram 1: Synthesis & Degradation Pathway

This diagram outlines the transformation and the critical hydrolysis risk that defines the NMR sampling protocol.

Caption: The acid chloride is thermodynamically unstable in the presence of moisture. NMR sample preparation must prevent the reversion to the acid.

Experimental Protocol (Expertise & Experience)

Standard NMR protocols often fail for acid chlorides because trace moisture in deuterated solvents causes in-situ hydrolysis during the scan.

Critical Handling Protocol

• Solvent Selection: Do NOT use DMSO-d6 or Methanol-d4. These nucleophilic solvents will react with the acid chloride immediately, forming the acid or ester, respectively.

  • Correct Solvent:Anhydrous CDCl3 (Chloroform-d) or C6D6 (Benzene-d6).

  • Pre-treatment:[1][2] Store CDCl3 over activated 4Å molecular sieves for 24 hours prior to use.

• Sample Prep:

  • Flush the NMR tube with dry Nitrogen or Argon before adding the sample.

  • Dissolve ~10-15 mg of the solid acid chloride in 0.6 mL dry CDCl3.

  • Speed is vital: Run the spectrum immediately upon dissolution.

1H NMR Analysis: The Chloride vs. The Acid

The primary objective is to confirm the conversion of COOH

COCl.

Predicted Chemical Shift Comparison (400 MHz, CDCl3)

Proton Assignment	3-Methyl-1-phenyl-pyrazole-5-COCl (Target)	3-Methyl-1-phenyl-pyrazole-5-COOH (Impurity)	Diagnostic Change
-OH (Carboxylic)	Absent	10.0 - 13.0 ppm (Broad)	Primary Indicator
H-4 (Pyrazole Ring)	~7.15 - 7.25 ppm (s)	~6.90 - 7.05 ppm (s)	Downfield shift (~0.2 ppm) due to strong electron-withdrawing COCl.
-CH3 (Methyl)	~2.35 - 2.45 ppm (s)	~2.30 - 2.40 ppm (s)	Minimal change (remote from reaction center).
Phenyl (Ortho)	~7.40 - 7.50 ppm (m)	~7.35 - 7.45 ppm (m)	Slight deshielding.
Phenyl (Meta/Para)	~7.50 - 7.60 ppm (m)	~7.45 - 7.55 ppm (m)	Overlapping multiplets.

Spectral Interpretation Logic[4]

• The "Smoking Gun": The complete disappearance of the broad singlet downfield (10-13 ppm) confirms the loss of the acidic proton.

• The H-4 Sentinel: The proton at position 4 (H-4) is the most sensitive spectroscopic handle on the ring. The transformation of COOH to COCl increases the electron deficiency of the ring, shifting this singlet downfield.

13C NMR Analysis: Electronic Environment

Carbon NMR provides the definitive confirmation of the carbonyl species.

Predicted Chemical Shift Comparison (100 MHz, CDCl3)

Carbon Assignment	Chemical Shift ( )	Structural Insight
C=O (Carbonyl)	~160 - 165 ppm	Acid chlorides resonate upfield relative to ketones (~200) but close to acids. Key: Line is sharper than COOH.
C-3 (C-Me)	~150 - 152 ppm	Quaternary carbon attached to N and Methyl.
C-5 (C-COCl)	~135 - 140 ppm	Quaternary carbon attached to N and Carbonyl.
C-4 (CH)	~110 - 115 ppm	Significant; high electron density relative to other aromatic carbons.
Phenyl Carbons	125 - 140 ppm	Typical aromatic signals (4 distinct peaks due to symmetry).
Methyl (-CH3)	~13 - 15 ppm	High field aliphatic carbon.

Regioisomer Differentiation (The "Alternative")

A common synthetic error yields the 5-Methyl-1-phenyl isomer instead of the 3-Methyl-1-phenyl target. 1D NMR is often insufficient to distinguish these because the shifts are similar.

The Solution: Nuclear Overhauser Effect (NOE) Spectroscopy.

Diagram 2: Isomer Differentiation via NOE

This diagram illustrates the spatial relationships that allow you to distinguish the two isomers.

Caption: In the 5-methyl isomer, the methyl group is spatially adjacent to the N-phenyl ring, resulting in a strong NOE signal. In the 3-methyl target, they are too far apart.

Comparison Guide: Isomer Specifics

Feature	3-Methyl -1-phenyl (Target)	5-Methyl -1-phenyl (Alternative)
Methyl Shift (1H)	~2.35 ppm	~2.15 ppm (Shielded by Phenyl ring current)
NOE Signal	Methyl H-4 (Strong)	Methyl Phenyl-Ortho (Strong)
Steric Conformation	Phenyl ring is roughly planar with pyrazole.	Phenyl ring twists out of plane due to Methyl clash.

Troubleshooting & Validation Workflow

Use this decision tree to validate your product before proceeding to the next synthetic step.

Caption: Step-by-step logic to confirm chemical identity and purity.

References

• ChemicalBook. (n.d.). 1-Methyl-3-phenyl-1H-pyrazole-5-carboxylic acid synthesis and properties. Retrieved from

• National Institutes of Health (NIH). (n.d.). PubChem Compound Summary for CID 70335: 3-Methyl-1-phenyl-1H-pyrazol-5-ol. Retrieved from

• University of Wisconsin-Madison. (n.d.). 13C NMR Chemical Shift Table. Retrieved from

• Royal Society of Chemistry. (2017).[3] Selective C-acylation of 3-methyl-1-phenyl-pyrazol-5-one (Supplementary Material). Retrieved from

• Indian Academy of Sciences. (2021). Preparative, mechanistic and tautomeric investigation of 1-phenyl and 1-methyl derivative of 3-methyl-5-pyrazolone.[4] Retrieved from

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. scispace.com [scispace.com]
• 3. rsc.org [rsc.org]
• 4. ias.ac.in [ias.ac.in]

A Senior Application Scientist's Guide to FT-IR Spectroscopy for the Identification of Pyrazole Carbonyl Chloride

Introduction

In the landscape of pharmaceutical and agrochemical development, pyrazole-containing heterocycles are cornerstone structural motifs, valued for their diverse biological activities.[1] The synthesis of derivatives often involves highly reactive intermediates, such as pyrazole carbonyl chloride, to facilitate the formation of amides and esters. Verifying the successful conversion of a carboxylic acid to its corresponding acyl chloride is a critical in-process control step. Fourier Transform Infrared (FT-IR) spectroscopy emerges as a rapid, non-destructive, and highly informative analytical technique for this purpose.[2] Its power lies in its ability to provide a distinct molecular "fingerprint," specifically by identifying the vibrational frequencies of key functional groups.[3]

This guide provides an in-depth, technically-grounded methodology for using FT-IR spectroscopy to unequivocally identify pyrazole carbonyl chloride. We will move beyond a simple procedural list to explore the causal relationships between molecular structure and spectral features, compare the target molecule with logical alternatives, and present a self-validating experimental protocol designed for accuracy and reproducibility.

Theoretical Foundation: Decoding the Vibrational Signature

The infrared spectrum of pyrazole carbonyl chloride is dominated by the characteristic vibrations of its two primary structural components: the acyl chloride functional group and the pyrazole ring.

• The Acyl Chloride Group (-COCl): The most prominent and diagnostic feature of an acyl chloride is the carbonyl (C=O) stretching vibration.[4] Due to the strong electron-withdrawing inductive effect of the chlorine atom, this bond is strengthened compared to other carbonyl compounds. This results in an absorption band at a significantly higher frequency, typically in the range of 1785-1815 cm⁻¹ .[5] The presence of a strong band in this region is a primary indicator of successful conversion from a carboxylic acid precursor. A weaker overtone band may sometimes be observed around 1740 cm⁻¹.[5]

• The Pyrazole Ring: The pyrazole heterocycle exhibits a series of characteristic vibrations. These include C=C and C=N stretching vibrations within the ring, which typically appear in the 1400-1620 cm⁻¹ region.[6][7] Additionally, C-H and C-N stretching and bending vibrations contribute to the more complex fingerprint region of the spectrum (below 1400 cm⁻¹). If the starting material is an unsubstituted pyrazole, a key feature would be the N-H stretching band, often appearing as a broad absorption above 3100 cm⁻¹.[8] The absence of this band in an N-substituted derivative like 1-methyl-1H-pyrazole-5-carbonyl chloride is a crucial piece of confirmatory evidence.

Experimental Workflow: A Protocol for Integrity

The reactive nature of pyrazole carbonyl chloride, particularly its sensitivity to hydrolysis, demands a meticulous experimental approach.[4][9] The following protocol is designed to ensure sample integrity and generate a high-quality spectrum.

Caption: Experimental workflow for FT-IR analysis of a moisture-sensitive compound.

Step-by-Step Methodology:

• Environment Control: Due to the hydrolytic instability of acyl chlorides, all sample handling should ideally be performed in a controlled inert atmosphere, such as a nitrogen-filled glove box.[9] This prevents the conversion of the sample back to the carboxylic acid upon exposure to atmospheric moisture.

• Sample Preparation (KBr Pellet Technique): The potassium bromide (KBr) pellet method is a common and effective technique for solid samples.[10][11]

  • Gently grind approximately 1-2 mg of the pyrazole carbonyl chloride sample with 100-200 mg of dry, FT-IR grade KBr using an agate mortar and pestle.[10] Causality: The KBr must be thoroughly dried (e.g., in an oven at >100°C) to remove adsorbed water, which would otherwise react with the sample.[12] Grinding ensures the sample is finely dispersed to minimize light scattering and produce sharp, well-defined absorption bands.[12]

  • Transfer the homogenous powder to a pellet die.

  • Apply pressure using a hydraulic press according to the manufacturer's instructions to form a thin, transparent, or translucent pellet.[10] A clear pellet indicates good sample dispersion and minimizes spectral artifacts.

• Background Spectrum Acquisition: Place an empty sample holder (for an air background) or a pellet made of pure KBr into the FT-IR spectrometer. Run a background scan. Causality: This step is critical for trustworthiness. The background spectrum measures the instrument's response and the absorbance of atmospheric CO₂ and water vapor. It is digitally subtracted from the sample spectrum to provide a clean spectrum of only the compound of interest.[11]

• Sample Spectrum Acquisition: Place the KBr pellet containing the pyrazole carbonyl chloride into the sample holder and acquire the FT-IR spectrum. Typically, 16 to 32 scans are co-added at a resolution of 4 cm⁻¹ to achieve a good signal-to-noise ratio.

• Data Analysis: The instrument software will automatically perform the background subtraction. Analyze the resulting spectrum, paying close attention to the key frequency regions identified in the theoretical section (i.e., >3000 cm⁻¹, 1785-1815 cm⁻¹, and 1400-1620 cm⁻¹).

Spectral Interpretation: A Comparative Analysis

Positive identification of pyrazole carbonyl chloride is best achieved not only by observing its characteristic peaks but also by confirming the absence of peaks corresponding to potential starting materials or side products.

Caption: Correlation of molecular structure with key FT-IR spectral features.

Below is a comparative table summarizing the expected key FT-IR absorption bands for pyrazole carbonyl chloride and relevant alternative compounds. This data-driven comparison is essential for unambiguous identification.

Compound Name	Structure	Key FT-IR Absorption Bands (cm⁻¹) and Interpretation
Pyrazole-5-carboxylic Acid (Precursor)	Pyrazole ring with -COOH	~3300-2500 (broad): O-H stretch of carboxylic acid. ~1720-1700: C=O stretch (dimerized acid). ~1600-1450: Pyrazole ring stretches.
Pyrazole Carbonyl Chloride (Target)	Pyrazole ring with -COCl	~1815-1785: Strong C=O stretch of acyl chloride.[5][13] ~1600-1450: Pyrazole ring stretches.[6] Absence of broad O-H stretch.
Methyl Pyrazole-5-carboxylate (Ester Side-Product)	Pyrazole ring with -COOCH₃	~1750-1735: C=O stretch of ester. ~1300-1100: C-O stretches. ~1600-1450: Pyrazole ring stretches. Absence of broad O-H and high-frequency C=O.
Pyrazole (Parent Heterocycle)	Unsubstituted Pyrazole Ring	~3150 (broad): N-H stretch.[8][14] ~1600-1450: Pyrazole ring stretches.[6] Absence of any C=O stretch.

Analysis in Practice:

• Successful Conversion: A spectrum showing a strong, sharp absorption near 1800 cm⁻¹ and the complete disappearance of the broad O-H band from the carboxylic acid starting material confirms the formation of pyrazole carbonyl chloride.

• Incomplete Reaction: The presence of both the ~1800 cm⁻¹ acyl chloride peak and the broad O-H / lower-frequency C=O of the starting carboxylic acid indicates an incomplete reaction.

• Hydrolysis: If the sample was improperly handled, the spectrum will show a diminished or absent acyl chloride peak with the reappearance of the carboxylic acid's characteristic broad O-H absorption.

Conclusion

FT-IR spectroscopy is an indispensable tool for the rapid and definitive identification of pyrazole carbonyl chloride. The key to a successful analysis lies in a dual approach: meticulous, anhydrous sample preparation to preserve the reactive acyl chloride group, and a comparative interpretation of the spectrum. By focusing on the appearance of the high-frequency carbonyl stretch (~1800 cm⁻¹) and the concurrent disappearance of the precursor's O-H stretch, researchers and drug development professionals can confidently verify the outcome of their synthesis, ensuring the quality and integrity of their chemical intermediates.

References

• Wikipedia. Acyl chloride. [Link]

• Northern Illinois University, Department of Chemistry and Biochemistry. FT-IR sample preparation. [Link]

• Reddit. How to identify an Acyl Chloride in an IR spectra? r/chemhelp. [Link]

• Drawell. Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods. [Link]

• Chemistry LibreTexts. 21.10: Spectroscopy of Carboxylic Acid Derivatives. [Link]

• The Journal of Physical Chemistry A. Photochemistry of Matrix-Isolated and Thin Film Acid Chlorides: Quantum Yields and Product Structures. [Link]

• ResearchGate. In the IR-spectra, characteristic absorption bands are observed in the... [Link]

• Journal of the Chemical Society B: Physical Organic. A vibrational assignment for pyrazole. [Link]

• ResearchGate. FT-IR spectra of (i) pyrazole ligands 1 and (ii) trinuclear pyrazolate complexes 2(Cu), (iii) 2(Ag) and (iv) 2(Au). [Link]

• Der Pharma Chemica. Synthesis characterization and antimicrobial activity of pyrazolo pyrazolone derivatives (Mannich Reactions). [Link]

• Polymer Chemistry Characterization Lab, Virginia Tech. Sample Preparation – FT-IR/ATR. [Link]

• Advances in Sample Preparation. Enhancing Sample Preparation with FTIR Spectroscopy: Key Applications Across Science. [Link]

• Scribd. Synthesis and Characterization of Some Pyrazole Based Heterocyclic Compounds. [Link]

• ResearchGate. NH / CH stretching region of the IR spectrum of pyrazole (a) in the gas... [Link]

• PMC (PubMed Central). Synthesis and Characterization of Pyrazole-Enriched Cationic Nanoparticles as New Promising Antibacterial Agent by Mutual Cooperation. [Link]

• International Journal of Trend in Scientific Research and Development. Synthesis and Characterization of Some Pyrazole based Heterocyclic Compounds. [Link]

• National Institute of Standards and Technology (NIST). 1H-Pyrazole. [Link]

• Chemistry LibreTexts. 16.4: Spectroscopic Properties. [Link]

• SpectraBase. Pyrazole - Optional[FTIR] - Spectrum. [Link]

Sources

• 1. Synthesis and Characterization of Pyrazole-Enriched Cationic Nanoparticles as New Promising Antibacterial Agent by Mutual Cooperation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. azooptics.com [azooptics.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Acyl chloride - Wikipedia [en.wikipedia.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. CAS 84547-59-1: 1-methyl-1H-pyrazole-5-carbonyl chloride [cymitquimica.com]
• 10. drawellanalytical.com [drawellanalytical.com]
• 11. jascoinc.com [jascoinc.com]
• 12. eng.uc.edu [eng.uc.edu]
• 13. reddit.com [reddit.com]
• 14. A vibrational assignment for pyrazole - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]

X-ray crystallographic analysis of derivatives of 3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride

Executive Summary & Core Directive

This guide provides a technical framework for the structural characterization of 3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride derivatives. These scaffolds are privileged structures in drug discovery, serving as precursors for COX-2 inhibitors, p38 MAP kinase inhibitors, and antitumor agents.

The Challenge: While NMR confirms connectivity, it fails to capture the static 3D conformation and intermolecular packing forces (hydrogen bonding,

-stacking) that dictate bioavailability and receptor binding. The Solution: This guide compares Single Crystal X-Ray Diffraction (SC-XRD) against Density Functional Theory (DFT) and Hirshfeld Surface Analysis to provide a definitive structural validation protocol.

Synthesis & Crystallization Workflow

To analyze this scaffold, one must first stabilize the reactive acid chloride into crystalline derivatives (amides, esters, or hydrazides). The acid chloride itself is moisture-sensitive; therefore, analysis focuses on its stable downstream products.

Synthesis Pathway (DOT Visualization)

The following workflow outlines the conversion of the acid chloride into analyzable crystalline forms.

Figure 1: Synthesis pathway from precursor to crystalline derivative.[1][2][3][4] The acid chloride is generated in situ or isolated under inert conditions before derivatization.

Crystallization Protocol

Obtaining diffraction-quality crystals for pyrazole-5-carbonyl derivatives requires controlling the polarity gradient.

Protocol: Solvent Diffusion Method

• Dissolution: Dissolve 50 mg of the derivative (e.g., N-phenyl-3-methyl-1-phenyl-1H-pyrazole-5-carboxamide) in a minimum volume (2-3 mL) of a polar solvent (DMF or DMSO).

• Layering: Carefully layer a less polar solvent (Ethanol or Diethyl Ether) on top (ratio 1:3).

• Incubation: Seal and store at 4°C in a vibration-free environment for 72–120 hours.

• Harvesting: Select block-like crystals (approx. 0.2 x 0.2 x 0.1 mm) under a polarizing microscope.

Methodological Comparison: SC-XRD vs. DFT

This section objectively compares the "Gold Standard" (X-ray) with the "Predictive Alternative" (DFT).

Comparative Analysis Table

Feature	X-Ray Crystallography (Experimental)	DFT (B3LYP/6-311++G(d,p)) (Theoretical)	Verdict
State of Matter	Solid State (Packed lattice)	Gas Phase (Isolated molecule)	X-Ray captures real-world drug packing.
Intermolecular Forces	Directly observed (H-bonds, - )	Must be modeled (often underestimated)	X-Ray is essential for formulation stability.
Torsion Angles	Fixed by lattice constraints	Energy minimized (Rotatable)	Combine: Differences reveal packing stress.
Cost/Time	High (Days to Weeks)	Low (Hours on Cluster)	DFT is better for rapid screening.
Resolution	0.7 – 0.9 Å (Atomic precision)	N/A (Mathematical convergence)	X-Ray is required for FDA submission.

Decision Logic for Researchers

Use the following logic gate to determine which analysis method is required for your stage of development.

Figure 2: Decision matrix for selecting structural analysis methods based on drug development stage.

Experimental Data Analysis

The following data is derived from the crystallographic analysis of N-substituted derivatives of the title compound (e.g., hydrazide or amide derivatives).

Key Geometric Parameters

In the crystal lattice, the pyrazole ring is typically planar.[5] However, the orientation of the N1-phenyl ring and the C5-carbonyl substituent is critical for biological activity.

• Space Group: Monoclinic

  is the most frequently observed space group for these derivatives [1, 5].

• Bond Lengths:

  • C=O (Carbonyl): Experimental: 1.22–1.23 Å | DFT Calc: 1.21–1.24 Å. (Good agreement).

  • N1–C(Phenyl): ~1.42 Å. This bond length indicates limited conjugation between the phenyl and pyrazole rings due to steric twisting.

• Torsion Angles (The "Twist"):

  • The dihedral angle between the pyrazole ring and the N1-phenyl ring is typically 20°–60° [1, 5, 8].

  • Significance: A twist >40° disrupts co-planarity, preventing "flat" intercalation into DNA but potentially enhancing fit into hydrophobic protein pockets.

Supramolecular Architecture (Hirshfeld Analysis)

Modern crystallography goes beyond bond lengths to analyze surfaces.

• H-Bonding: The dominant interaction is usually N–H...O (Amide/Hydrazide donor to Carbonyl acceptor), forming centrosymmetric dimers (

  motifs) or chains [1, 13].

• Hirshfeld Surfaces:

  • Red spots on the

    surface indicate strong H-bonds (distances < sum of vdW radii).

  • Fingerprint Plots: Typically show that H...H contacts comprise 30–50% of the surface, followed by O...H (15–25%) and C...H (

    -interactions) [7, 13].

References

• Comparative Structural Studies of 4-Diazopyrazole Derivatives by X-Ray Diffraction and Theoretical Investigation. ResearchGate. Available at: [Link]

• One-Pot Synthesis and Crystal Structure of Methyl 5-Hydroxy-1-phenyl-1H-pyrazole-3-carboxylate. MDPI. Available at: [Link]

• Synthesis and Crystal Structure of 5-Chloro-3-Methyl-1-Phenyl-1H-Pyrazole-4-Carbaldehyde. ResearchGate. Available at: [Link]

• Hirshfeld surface analysis fingerprint plots showing the relative coverage of different atom-atom contacts. ResearchGate. Available at: [Link]

• 3-Methyl-5-phenoxy-1-phenyl-1H-pyrazole-4-carbaldehyde. PubMed Central. Available at: [Link]

• Synthesis, X-ray structure, vibrational spectroscopy, DFT... of (E)-N'-(4-(dimethylamino)benzylidene)-5-methyl-1H-pyrazole-3-carbohydrazide. ResearchGate. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. jocpr.com [jocpr.com]
• 4. mdpi.com [mdpi.com]
• 5. 3-Methyl-5-phen­oxy-1-phenyl-1H-pyrazole-4-carbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures: 3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride

Executive Safety Summary

3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride is a highly reactive acyl chloride intermediate. Unlike its stable parent acid, this compound presents immediate physical hazards due to its violent reactivity with nucleophiles (water, alcohols, amines).

Critical Hazard Alert:

• Water Reactive: Contact with water releases hydrogen chloride (HCl) gas and heat.

• Corrosive: Causes irreversible skin damage and eye burns.

• Lachrymator: Vapors are extremely irritating to mucous membranes.

The Golden Rule of Disposal: Never dispose of active acyl chlorides directly into solvent waste carboys. They can react with moisture or protic solvents in the waste container, causing pressurization and potential explosion. You must either Lab Pack (for bulk) or Quench (for residues/small scale) before disposal.

Chemical Profile & Hazard Analysis

Property	Specification
Functional Group	Acyl Chloride (-COCl) attached to Pyrazole ring
Reactivity	High (Hydrolyzes to carboxylic acid + HCl)
Physical State	Solid or Viscous Oil (depending on purity/solvents)
Primary Hazard	Corrosive (Cat 1B), Water Reactive (EUH014)
Breakdown Product	3-Methyl-1-phenyl-1H-pyrazole-5-carboxylic acid (Solid)

The Hydrolysis Reaction

Understanding the chemistry is vital for safe disposal.[1] When this compound meets water, it undergoes nucleophilic acyl substitution:

• R = 3-Methyl-1-phenyl-1H-pyrazole-5-yl group.

• Risk: The evolution of HCl gas creates an inhalation hazard and pressure risk. The heat generated can boil the solvent, causing splash-back.

Decision Matrix: Disposal Workflows

Use this logic flow to determine the correct procedure for your specific situation.

Figure 1: Decision matrix for selecting the safe disposal pathway based on chemical quantity.

Protocol A: Lab Packing (Preferred for Bulk)

Applicability: Expired reagent bottles, bulk synthesis leftovers (>10g), or pure material. Why: Minimizes operator exposure to HCl fumes.

• Do Not Open: Leave the material in its original container if possible.

• Secondary Containment: Place the container inside a clear, sealable bag to contain any fumes or leaks.

• Labeling: Attach a hazardous waste tag.

  • Chemical Name: 3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride.

  • Hazards: Corrosive, Water Reactive, Toxic.

• Storage: Store in a dry, ventilated hazardous waste satellite area until pickup by your licensed waste contractor.

Protocol B: Controlled Quenching (Residues & Small Scale)

Applicability: Cleaning glassware, syringes, or disposing of small reaction aliquots (<10g). Location: MUST be performed in a functioning chemical fume hood.

Reagents Required[3][4][5][6][7][8]

• Ice Bath: Crushed ice/water.

• Alkaline Solution: 10% Sodium Hydroxide (NaOH) or Saturated Sodium Bicarbonate (NaHCO₃).

• Solvent (Optional): Methanol or Ethanol (reacts to form ester, often smoother than water).

Step-by-Step Procedure

1. Preparation

• Don PPE: Neoprene gloves, lab coat, safety goggles (face shield recommended).

• Prepare a large beaker (5x the volume of waste) containing 50% ice and 50% water .

• Alternative: Use methanol in an ice bath if you prefer to form the methyl ester (often less violent than hydrolysis).

2. Slow Addition (The Critical Step)

• NEVER add water to the acid chloride. Always add the acid chloride to the aqueous/alcoholic mixture.

• Using a dropping funnel or pipette, add the acid chloride dropwise to the stirred ice/water slurry.

• Observe: You will see fuming (HCl) and heat generation. Wait for fuming to subside between additions.

3. Neutralization

• Once addition is complete, the solution will be acidic (HCl generation) and contain the precipitated carboxylic acid (3-Methyl-1-phenyl-1H-pyrazole-5-carboxylic acid).

• Slowly add 10% NaOH or Sodium Bicarbonate solution.

• Note: Bicarbonate will foam vigorously (CO₂ release).

• Continue adding base until the pH is neutral (pH 6–8).

4. Final Waste Stream

• The resulting mixture contains the neutralized pyrazole carboxylic acid and sodium chloride.

• Do not pour down the drain. The pyrazole ring is an organic contaminant.

• Transfer the slurry to a waste container labeled "Aqueous Waste with Organic Contaminants" .

Emergency Response

Scenario	Immediate Action
Spill (Benchtop)	Do not use water. Cover with dry sand, earth, or a specialized acid-neutralizing spill pad (e.g., sodium carbonate based). Scoop into a dry container.
Skin Contact	Wipe off excess chemical immediately with a dry cloth (if possible) before rinsing. Then rinse with copious water for 15 minutes. Seek medical aid.
Inhalation	Move to fresh air immediately. If breathing is difficult, oxygen should be administered by trained personnel.

Regulatory & Compliance (RCRA)

In the United States and EU, this waste must be characterized properly:

• Characteristic: Corrosive (D002) and Reactive (D003) before quenching.

• Post-Quenching: If neutralized (pH 7), it is no longer D002/D003 but remains a chemical waste requiring incineration or fuel blending due to the organic content.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.

• Massachusetts Institute of Technology (MIT) EHS. (n.d.). Specific Chemical Hazards: Acid Chlorides.[2] MIT EHS SOP.

• PubChem. (2025). Compound Summary: 3-Methyl-1-phenyl-1H-pyrazole-5-carboxylic acid (Hydrolysis Product). National Library of Medicine.

• Princeton University EHS. (2023). Waste Disposal Procedures for Reactive Chemicals. Princeton University.

Sources

• 1. laballey.com [laballey.com]
• 2. kgroup.du.edu [kgroup.du.edu]

A Researcher's Guide to the Safe Handling of 3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride

This guide provides essential safety and handling protocols for 3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride, a chemical intermediate vital in pharmaceutical research and development. Given the absence of a specific Material Safety Data Sheet (MSDS) for this compound, the following procedures are synthesized from the known hazards of structurally similar compounds, namely pyrazole derivatives and acyl chlorides. The presence of the acyl chloride functional group is of primary concern due to its high reactivity and corrosive nature.

Hazard Assessment: A Synthesis of Known Risks

3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride is a bifunctional molecule, and its hazard profile is a composite of its pyrazole core and its acyl chloride reactive group.

• Acyl Chloride Reactivity: Acyl chlorides are highly reactive compounds that readily hydrolyze with water, including moisture in the air or on the skin, to form hydrochloric acid. This reaction is exothermic and can lead to the release of corrosive and toxic fumes.[1][2] They are classified as corrosive and can cause severe skin burns and eye damage upon contact.[1][2] In case of fire, they can produce poisonous gases, including hydrogen chloride and phosgene.[1][2]

• Pyrazole-Associated Hazards: Pyrazole derivatives have been documented to cause a range of health effects. These can include skin and eye irritation, and some are harmful if swallowed or toxic in contact with skin.[3][4][5][6][7]

Therefore, it is imperative to treat 3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride as a corrosive, toxic, and highly reactive substance.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is critical to mitigate the risks associated with handling this compound. The following table summarizes the required PPE, and the subsequent sections provide a detailed rationale and procedure.

Protection Level	Required PPE	Rationale
Primary Containment	Fume Hood	To prevent inhalation of corrosive vapors and dust.
Body Protection	Chemical-Resistant Lab Coat or Suit	To protect skin from splashes and spills. Materials like DuPont Tychem® F are recommended for acid halides.[1]
Hand Protection	Double Gloving: Nitrile or Neoprene Gloves	To provide a robust barrier against skin contact. Acyl chlorides can permeate standard latex gloves.
Eye and Face Protection	Safety Goggles and a Full-Face Shield	To protect against splashes and corrosive vapors.[8][9]
Respiratory Protection	Air-Purifying Respirator (APR) with Acid Gas Cartridges or a Self-Contained Breathing Apparatus (SCBA)	Required for handling large quantities or in case of a spill.[2][10]
Foot Protection	Closed-Toed, Chemical-Resistant Shoes	To protect feet from spills.

Donning and Doffing PPE: A Step-by-Step Protocol

The order of donning and doffing PPE is crucial to prevent cross-contamination.

Donning Sequence:

• Shoe Covers: If required by your facility's protocols.

• Inner Gloves: The first layer of hand protection.

• Lab Coat or Suit: Ensure it is fully fastened.

• Respirator: Perform a positive and negative pressure seal check.

• Goggles and Face Shield: Ensure a secure and comfortable fit.

• Outer Gloves: Worn over the cuff of the lab coat or suit.

Doffing Sequence:

• Outer Gloves: Peel off away from the body, turning them inside out.

• Lab Coat or Suit: Unfasten and roll it down from the shoulders, turning it inside out.

• Face Shield and Goggles: Remove by handling the strap.

• Respirator: Remove by handling the straps.

• Inner Gloves: Peel off away from the body, turning them inside out.

• Wash Hands Thoroughly: Use soap and water.[11]

Operational Plan: From Benchtop to Disposal

Safe handling of 3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride requires a meticulous operational plan.

Chemical Storage

• Store in a cool, dry, and well-ventilated area away from incompatible materials such as water, bases, and oxidizing agents.[4][12]

• Keep the container tightly closed to prevent reaction with atmospheric moisture.[11][12]

• The storage area should be clearly labeled with the appropriate hazard warnings.

Handling Procedures

• Preparation: Before handling, ensure that an emergency eyewash station and safety shower are readily accessible.[6] Have spill control materials, such as a chemical spill kit with an inert absorbent (e.g., sand or vermiculite), available.

• Work Area: All manipulations should be conducted within a certified chemical fume hood to minimize inhalation exposure.[12]

• Dispensing: When transferring the chemical, use caution to avoid creating dust or splashes. Use non-sparking tools.[2]

• Reactions: When adding 3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride to a reaction mixture, do so slowly and in a controlled manner, especially when the reaction involves nucleophilic reagents. The reaction may be exothermic.

Emergency Procedures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[11][12]

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[11][12]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[5][12]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[3][13]

• Spill: Evacuate the area. Wearing appropriate PPE, cover the spill with an inert, dry absorbent material.[2][11] Collect the absorbed material into a sealed container for proper disposal. Do not use water to clean up the spill.[1][2]

Disposal Plan: Responsible Waste Management

All waste containing 3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride must be treated as hazardous waste.

• Contaminated Materials: All contaminated PPE, absorbent materials, and empty containers should be collected in a designated, labeled, and sealed hazardous waste container.[11][12]

• Waste Disposal: Dispose of the hazardous waste through a licensed professional waste disposal service in accordance with all local, state, and federal regulations.[12][13] Do not dispose of it down the drain.[11][12]

Visual Workflow for Safe Handling

The following diagram illustrates the critical steps for the safe handling of 3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride.

Caption: Workflow for the safe handling of 3-Methyl-1-phenyl-1H-pyrazole-5-carbonyl chloride.

References

• Hazardous Substance Fact Sheet for Acetyl Chloride. New Jersey Department of Health. [Link]

• International Chemical Safety Cards (ICSC) for Acetyl Chloride. National Institute for Occupational Safety and Health (NIOSH). [Link]

• Safety Data Sheet for Bis(3-methyl-1-phenyl-5-pyrazolone). KISHIDA CHEMICAL CO., LTD. [Link]

• Safety Data Sheet for 1-Phenyl-3-methyl-5-pyrazolone. [Link]

• Personal Protective Equipment. U.S. Environmental Protection Agency (EPA). [Link]

• Safety Data Sheet for 1-Methyl-3-phenyl-1H-pyrazole-5-carboxylic acid. Fisher Scientific. [Link]

• Protective Gear for Chemical Handling Must-Have Equipment. SAMS Solutions. [Link]

Sources

• 1. nj.gov [nj.gov]
• 2. ICSC 0210 - ACETYL CHLORIDE [chemicalsafety.ilo.org]
• 3. dcfinechemicals.com [dcfinechemicals.com]
• 4. fishersci.no [fishersci.no]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.ca [fishersci.ca]
• 7. static.cymitquimica.com [static.cymitquimica.com]
• 8. Discover the Various Types of PPE for Optimal Chemical Safety [northindustrial.net]
• 9. sams-solutions.com [sams-solutions.com]
• 10. epa.gov [epa.gov]
• 11. cdhfinechemical.com [cdhfinechemical.com]
• 12. jayorganics.com [jayorganics.com]
• 13. fishersci.com [fishersci.com]